BAY-Y 3118 (hydrochloride)

Core Science & Biosynthesis

Unraveling the Core Mechanism of BAY-Y 3118 (hydrochloride): A Technical Guide for Researchers

An In-Depth Exploration of a Potent Fluoroquinolone Antibacterial Agent

Executive Summary

BAY-Y 3118 (hydrochloride) is a potent, broad-spectrum fluoroquinolone antibiotic with demonstrated efficacy against a wide range of Gram-positive, Gram-negative, and anaerobic bacteria.[1][][3] This technical guide provides a comprehensive overview of the core mechanism of action of BAY-Y 3118, moving beyond a superficial description to offer researchers, scientists, and drug development professionals a detailed understanding of its molecular interactions and the experimental methodologies used to elucidate them. While the initial query for this guide suggested a potential role as a non-nucleoside reverse transcriptase inhibitor (NNRTI), extensive scientific literature review confirms that the primary and established mechanism of BAY-Y 3118 is the inhibition of bacterial DNA gyrase and topoisomerase IV. This guide will first address this critical distinction and then delve into the well-documented antibacterial mode of action.

Addressing the Misconception: BAY-Y 3118 and Reverse Transcriptase

A crucial point of clarification for the scientific community is the classification and activity of BAY-Y 3118. Contrary to some inquiries, there is no substantial scientific evidence to classify BAY-Y 3118 as a non-nucleoside reverse transcriptase inhibitor (NNRTI) or to suggest it possesses clinically relevant anti-HIV activity. While some broader research has explored the potential of the fluoroquinolone class for antiviral applications, specific and credible studies demonstrating BAY-Y 3118's inhibition of reverse transcriptase are absent from the current body of scientific literature.[4] The primary and well-documented mechanism of action for BAY-Y 3118 lies in its potent antibacterial properties, which will be the focus of this guide.

The Core Mechanism: Dual Inhibition of Bacterial Type II Topoisomerases

The bactericidal activity of BAY-Y 3118 stems from its ability to inhibit two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[5] These enzymes are type II topoisomerases that play critical roles in managing DNA topology during replication, transcription, and repair. By targeting these enzymes, BAY-Y 3118 effectively halts bacterial DNA synthesis, leading to cell death.[6]

The Targets: DNA Gyrase and Topoisomerase IV

• DNA Gyrase: This enzyme is unique to bacteria and is responsible for introducing negative supercoils into the bacterial chromosome. This process is vital for relieving the torsional stress that arises during DNA replication and transcription. The inhibition of DNA gyrase is the primary mechanism of action of fluoroquinolones against many Gram-negative bacteria.[5]

• Topoisomerase IV: This enzyme is primarily involved in the decatenation (unlinking) of daughter chromosomes following DNA replication. Its inhibition prevents the segregation of newly replicated chromosomes, leading to a lethal accumulation of interlinked DNA. Topoisomerase IV is the main target for many fluoroquinolones in Gram-positive bacteria.[5]

The dual-targeting nature of BAY-Y 3118 contributes to its broad spectrum of activity and may also play a role in mitigating the development of bacterial resistance.

Molecular Interaction: The Formation of a Ternary Complex

BAY-Y 3118 does not simply bind to and inactivate these enzymes. Instead, it exerts its effect by stabilizing a transient intermediate in the topoisomerase reaction cycle. The process can be broken down as follows:

• Enzyme-DNA Binding: DNA gyrase or topoisomerase IV binds to a segment of DNA.

• DNA Cleavage: The enzyme creates a double-strand break in the DNA.

• Strand Passage: Another segment of the DNA is passed through the break.

• DNA Ligation: The broken DNA strands are resealed.

BAY-Y 3118 intercalates into the DNA at the site of the double-strand break and forms a stable ternary complex with the enzyme and the cleaved DNA.[1] This "cleavable complex" traps the enzyme in its DNA-cleaving state, preventing the re-ligation of the DNA strands. The accumulation of these stalled complexes leads to the fragmentation of the bacterial chromosome and ultimately, cell death.[7]

Signaling pathway of BAY-Y 3118's antibacterial action.

Quantitative Data: In Vitro Activity of BAY-Y 3118

The potency of BAY-Y 3118 has been extensively documented through in vitro susceptibility testing against a wide array of bacterial pathogens. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for BAY-Y 3118 against selected organisms, providing a quantitative measure of its antibacterial activity.

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Haemophilus influenzae	≤0.015	≤0.015	[8]
Moraxella catarrhalis	≤0.015	≤0.015	[8]
Staphylococcus aureus	0.06	1	[8]
Streptococcus pneumoniae	0.125	0.25	[1]
Enterococcus faecalis	0.125	0.125	[1]
Pseudomonas aeruginosa	0.5	8	[8]
Bacteroides fragilis group	-	0.5	[]
Listeria monocytogenes	0.062-0.25 (range)	-	[9]

MIC50 and MIC90 represent the concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Experimental Protocols for Mechanistic Elucidation

The determination of BAY-Y 3118's mechanism of action relies on a combination of biochemical and cell-based assays. The following protocols are foundational for characterizing the activity of fluoroquinolones.

Biochemical Assays: Targeting the Enzymes Directly

This assay directly measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.

Principle: Relaxed plasmid DNA is used as a substrate for DNA gyrase. In the presence of ATP, the enzyme introduces negative supercoils, which can be visualized by agarose gel electrophoresis as a faster-migrating band compared to the relaxed form. An inhibitor will prevent this conversion.

Step-by-Step Methodology:

• Reaction Setup: In a microcentrifuge tube, combine the following on ice:

  • Assay buffer (containing Tris-HCl, KCl, MgCl2, DTT, spermidine, ATP, and glycerol)

  • Relaxed pBR322 plasmid DNA (substrate)

  • A dilution series of BAY-Y 3118 (or other test compound)

  • Nuclease-free water to the final volume.

• Enzyme Addition: Add a pre-determined amount of purified DNA gyrase to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 30-60 minutes.

• Reaction Termination: Stop the reaction by adding a stop solution containing a DNA loading dye and a protein denaturant (e.g., SDS).

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel and run at a constant voltage until adequate separation of supercoiled and relaxed DNA is achieved.

• Visualization: Stain the gel with a DNA-intercalating dye (e.g., ethidium bromide) and visualize under UV light.

• Data Analysis: Quantify the intensity of the supercoiled and relaxed DNA bands to determine the IC50 value of the inhibitor.

Workflow for DNA Gyrase Supercoiling Inhibition Assay.

This assay assesses the ability of a compound to inhibit the decatenation activity of topoisomerase IV.

Principle: Kinetoplast DNA (kDNA), a network of interlocked DNA minicircles, is used as a substrate. Topoisomerase IV, in the presence of ATP, resolves this network into individual minicircles, which can enter and migrate through an agarose gel. An inhibitor will prevent the release of these minicircles.[10]

Step-by-Step Methodology:

• Reaction Setup: On ice, combine the following in a microcentrifuge tube:

  • Assay buffer (containing HEPES-KOH, potassium glutamate, magnesium acetate, DTT, and ATP)

  • kDNA (substrate)

  • A dilution series of BAY-Y 3118

  • Nuclease-free water to the final volume.

• Enzyme Addition: Add purified topoisomerase IV to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 30-60 minutes.

• Reaction Termination: Stop the reaction with a stop solution containing loading dye and a protein denaturant.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel and perform electrophoresis.

• Visualization: Stain the gel with a DNA dye and visualize under UV light.

• Data Analysis: The absence of the released minicircle band in the presence of the inhibitor indicates activity. Quantify the band intensities to determine the IC50.

Cell-Based Assays: Assessing Activity in a Biological Context

This is a fundamental assay to determine the lowest concentration of an antibacterial agent that prevents the visible growth of a bacterium.

Principle: A standardized inoculum of bacteria is exposed to serial dilutions of the antibacterial agent in a liquid growth medium. After incubation, the presence or absence of bacterial growth is visually assessed.

Step-by-Step Methodology (Broth Microdilution):

• Preparation of Inoculum: Grow a bacterial culture to a specific optical density and then dilute it to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution of Compound: Prepare a two-fold serial dilution of BAY-Y 3118 in a 96-well microtiter plate containing bacterial growth medium.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

This assay measures the effect of a compound on DNA replication within intact bacterial cells.[6]

Principle: The incorporation of a radiolabeled DNA precursor (e.g., [³H]thymidine) into the bacterial chromosome is measured in the presence and absence of the test compound. A reduction in radiolabel incorporation indicates inhibition of DNA synthesis.

Step-by-Step Methodology:

• Bacterial Culture: Grow a bacterial culture to the mid-logarithmic phase.

• Compound Treatment: Add different concentrations of BAY-Y 3118 to aliquots of the bacterial culture and incubate for a short period.

• Radiolabeling: Add [³H]thymidine to each culture and continue the incubation to allow for its incorporation into newly synthesized DNA.

• Harvesting: Stop the incorporation by adding a cold solution (e.g., trichloroacetic acid) to precipitate the macromolecules, including DNA.

• Measurement: Collect the precipitate on a filter, wash to remove unincorporated radiolabel, and measure the radioactivity using a scintillation counter.

• Data Analysis: Compare the radioactivity in the treated samples to the untreated control to determine the extent of DNA synthesis inhibition.

Conclusion

BAY-Y 3118 (hydrochloride) is a well-characterized fluoroquinolone antibacterial agent with a potent and specific mechanism of action. Its bactericidal effects are a direct result of the dual inhibition of bacterial DNA gyrase and topoisomerase IV, leading to the disruption of essential DNA processes. The experimental protocols detailed in this guide provide a robust framework for the continued investigation of this and other fluoroquinolone compounds. It is imperative for the scientific community to accurately represent the established mechanism of BAY-Y 3118 to ensure its appropriate application in research and development.

References

• Bremm, K. D., Petersen, U., Metzger, K. G., & Endermann, R. (1992). In vitro evaluation of BAY Y3118, a new full-spectrum fluoroquinolone. Chemotherapy, 38(6), 376-387. [Link]

• Wexler, H. M., & Molitoris, E. (1993). In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria. Journal of Antimicrobial Chemotherapy, 32(5), 725-733. [Link]

• Fass, R. J. (1993). In vitro activity of Bay y 3118, a new quinolone. Antimicrobial Agents and Chemotherapy, 37(11), 2348–2357. [Link]

• Hooper, D. C. (2000). Mechanisms of action and resistance of older and newer fluoroquinolones. Clinical Infectious Diseases, 31(Supplement_2), S24-S28. [Link]

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574. [Link]

• Piddock, L. J. V., Marshall, A. J., & Jin, Y. F. (1994). Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria. Antimicrobial Agents and Chemotherapy, 38(3), 422–427. [Link]

• Nichterlein, T., Kretschmar, M., Budeanu, C., Bauer, J., Linss, W., & Hof, H. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy, 38(7), 1501–1506. [Link]

• Sumiyoshi, Y., Nishikawa, T., Watanabe, T., & Kano, K. (1983). Inhibition of retrovirus RNA-dependent DNA polymerase by novobiocin and nalidixic acid. The Journal of general virology, 64 (Pt 10), 2329–2333. [Link]

• Manivannan, E., Chaturvedi, V., & Singh, V. (2024). Fluoroquinolones: Action, Synthesis and Applications in Antimicrobial Therapy. International Journal for Research in Applied Science and Engineering Technology, 12(4), 101-110. [Link]

• Inspiralis. (n.d.). Escherichia coli Gyrase Supercoiling Inhibition Assay. Retrieved from [Link]

• Maxwell, A. (2002). Assays for inhibitors of DNA gyrase and topoisomerase IV. Methods in Molecular Biology, 203, 245-256. [Link]

• Nitiss, J. L. (2009). Topoisomerase assays. Current protocols in pharmacology, Chapter 3, Unit 3.3. [Link]

• Khodursky, A. B., & Cozzarelli, N. R. (1998). The mechanism of inhibition of topoisomerase IV by quinolone antibacterials. The Journal of biological chemistry, 273(42), 27668–27677. [Link]

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The Antibacterial Spectrum of BAY-Y 3118 (hydrochloride)

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical analysis of BAY-Y 3118, a potent fluoroquinolone antibacterial agent. It is designed to serve as a foundational resource for scientific professionals engaged in antimicrobial research and development. The document delves into the compound's mechanism of action, presents a detailed in vitro activity profile against a wide range of clinically relevant bacteria, and outlines the standardized methodologies required for its evaluation.

Introduction: A New Generation Fluoroquinolone

BAY-Y 3118, chemically known as 1-cyclopropyl-7-(2,8-diazabicyclo[4.3.0]non-8-yl)-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride, is a novel chlorofluoroquinolone antibiotic.[1][2] It emerged as a compound of significant interest due to its broad spectrum of activity that surpasses many other known 4-quinolones.[1] Its profile is particularly distinguished by its enhanced potency against Gram-positive cocci and anaerobic bacteria, two groups of pathogens where older quinolones have shown limited utility.[1][3][4][5] This enhanced activity profile suggests that BAY-Y 3118 could broaden the clinical applications of the quinolone class.[4][5]

Mechanism of Action: Inhibition of Bacterial DNA Synthesis

Like other fluoroquinolones, BAY-Y 3118's primary mode of action is the inhibition of essential bacterial enzymes involved in DNA replication. It targets bacterial DNA gyrase, a type II topoisomerase responsible for introducing negative supercoils into DNA, a process critical for relieving topological stress during replication and transcription.[6][7]

The concentration of BAY-Y 3118 required to inhibit DNA synthesis by 50% shows a strong correlation with its minimum inhibitory concentration (MIC), confirming this as its primary mechanism.[8][9] By inhibiting DNA gyrase, the compound effectively halts DNA replication, leading to a rapid bactericidal effect.[1][10]

Caption: Mechanism of BAY-Y 3118 via DNA gyrase inhibition.

In Vitro Antibacterial Spectrum

The potency of BAY-Y 3118 has been systematically evaluated against a comprehensive panel of bacterial isolates. The data, summarized below, is presented as the Minimum Inhibitory Concentration for 50% (MIC₅₀) and 90% (MIC₉₀) of the isolates tested, which are key metrics for assessing an antibiotic's in vitro efficacy.

Table 1: Activity of BAY-Y 3118 against Aerobic Bacteria

Bacterial Group / Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Key Insights & References
Gram-Positive Cocci	Exhibits high activity, 16- to 32-fold lower MICs than ciprofloxacin and ofloxacin.[4][5]
Staphylococcus aureus (all)	-	0.125	Potent against both susceptible and methicillin/quinolone-resistant strains.[1]
Staphylococcus epidermidis	-	0.25	[1]
Enterococcus faecalis	-	0.125	[1]
Streptococcus pneumoniae	-	0.25	[1]
Listeria monocytogenes	-	0.25	All tested strains highly susceptible (MIC range 0.062-0.25 µg/mL).[3][10]
Gram-Negative Bacteria
Enterobacteriaceae (family)	0.03	0.25	Activity is similar to or twofold greater than ciprofloxacin.[1][4][5]
Pseudomonas aeruginosa	0.5	8	Moderate activity.[3][4][5]
Haemophilus influenzae	≤0.015	≤0.015	Highly potent activity.[1][3][4][5]
Moraxella catarrhalis	≤0.015	≤0.015	Highly potent activity.[1][3][4][5]
Acinetobacter baumannii	0.03	2	[3][4][5]
Xanthomonas maltophilia	0.25	0.5	[3][4][5]

Table 2: Activity of BAY-Y 3118 against Anaerobic Bacteria

Bacterial Group / Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Key Insights & References
Gram-Negative Anaerobes
Bacteroides fragilis group	-	0.5	Considered the most active agent tested against this group.[2]
Prevotella / Porphyromonas spp.	-	0.12	[2]
Fusobacterium spp.	-	0.06	[2]
Gram-Positive Anaerobes
Clostridium perfringens	-	0.12	[1][2]
Clostridium difficile	-	0.25	[2]
Peptostreptococcus spp.	-	1	[2]

Key Insights from the Spectrum Data:

• Full-Spectrum Activity: BAY-Y 3118 demonstrates a comprehensive spectrum, covering Gram-positive, Gram-negative, and anaerobic bacteria.[1]

• Potency Against Resistant Phenotypes: Notably, its activity against methicillin- and/or quinolone-resistant S. aureus is 10- to 100-fold greater than that of comparators like ciprofloxacin and sparfloxacin.[1] Even against quinolone-resistant laboratory strains, the compound remains extremely active (MICs ≤ 1 µg/ml).[8][9]

• Superior Anaerobe Coverage: Its activity against the Bacteroides fragilis group is significantly higher than other quinolones, with a MIC₉₀ 16-fold lower than sparfloxacin and over 100-fold lower than ofloxacin and ciprofloxacin.[2]

• Intracellular Activity: BAY-Y 3118 achieves high concentrations within human polymorphonuclear leukocytes and remains active, suggesting it can effectively eliminate intracellular pathogens like Listeria monocytogenes.[3][10][11]

Experimental Protocols for In Vitro Evaluation

To ensure reproducibility and standardization, the antibacterial activity of BAY-Y 3118 should be assessed using established laboratory protocols, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI).

4.1. Broth Microdilution for MIC Determination

This is the reference method for quantitative measurement of in vitro antibacterial activity.

Methodology:

• Preparation of Compound: Create a stock solution of BAY-Y 3118 (hydrochloride) in a suitable solvent (e.g., DMSO), followed by serial two-fold dilutions in cation-adjusted Mueller-Hinton broth (CAMHB) within a 96-well microtiter plate.

• Inoculum Standardization: Prepare a bacterial suspension from fresh colonies equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to yield a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: Add the standardized inoculum to each well of the microtiter plate. Include a growth control (no drug) and a sterility control (no bacteria). Incubate the plate at 35-37°C for 18-24 hours.

• MIC Reading: The MIC is defined as the lowest concentration of BAY-Y 3118 that completely inhibits visible bacterial growth.

Caption: Standard workflow for MIC determination by broth microdilution.

4.2. Time-Kill Kinetic Assay

This dynamic assay determines the rate of bactericidal activity.

Methodology:

• Culture Preparation: Grow the test organism in broth to the logarithmic phase and adjust to a starting concentration of ~5 x 10⁵ CFU/mL.

• Drug Exposure: Add BAY-Y 3118 at concentrations relative to its predetermined MIC (e.g., 1x, 4x, 8x MIC). Include a drug-free growth control.

• Time-Point Sampling: At defined intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each culture.

• Viable Count: Perform serial dilutions of each aliquot and plate onto agar to determine the viable CFU/mL.

• Data Analysis: Plot log₁₀ CFU/mL against time. A reduction of ≥3-log₁₀ (99.9%) from the initial inoculum is the standard definition of bactericidal activity. Results for BAY-Y 3118 confirm it is rapidly bactericidal.[1][10]

Concluding Remarks and Future Outlook

BAY-Y 3118 (hydrochloride) is a powerful, broad-spectrum fluoroquinolone with a compelling in vitro profile. Its exceptional potency against Gram-positive bacteria, including resistant strains, and anaerobic pathogens addresses significant gaps in the therapeutic spectrum of earlier quinolones. The compound's rapid bactericidal action and favorable intracellular penetration further underscore its potential.

While these in vitro data are robust, further evaluation is warranted.[1] The progression of such a compound would require comprehensive pharmacokinetic profiling, in vivo efficacy studies in various animal infection models, and toxicology assessments to establish a viable therapeutic window. The data presented herein provides a strong rationale for these continued investigations into the potential role of BAY-Y 3118 in treating a wide range of bacterial infections.

References

• Bremm, K. D., Petersen, U., Metzger, K. G., & Endermann, R. (1992). In vitro evaluation of BAY Y3118, a new full-spectrum fluoroquinolone. Chemotherapy, 38(6), 376-87. [Link]

• Piddock, L. J., Marshall, A. J., & Jin, Y. F. (1994). Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria. Antimicrobial Agents and Chemotherapy, 38(3), 422–427. [Link]

• Fass, R. J. (1993). In vitro activity of Bay y 3118, a new quinolone. Antimicrobial Agents and Chemotherapy, 37(11), 2348–2357. [Link]

• Nichterlein, T., Kretschmar, M., Budeanu, C., Bauer, J., Linss, W., & Hof, H. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy, 38(7), 1501–1506. [Link]

• García-Rodríguez, J. A., García-Sánchez, J. E., Trujillano, I., & García-Sánchez, E. (1994). In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria. The Journal of antimicrobial chemotherapy, 34(1), 47–53. [Link]

• Fass, R. J. (1993). In vitro activity of Bay y 3118, a new quinolone. PubMed. [Link]

• Nichterlein, T., Kretschmar, M., Budeanu, C., Bauer, J., Linss, W., & Hof, H. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy. [Link]

• Piddock, L. J. V., Marshall, A. J., & Jin, Y. F. (1994). Activity of Bay y3118 Against Quinolone-Susceptible and -Resistant Gram-Negative and Gram-Positive Bacteria. Antimicrobial Agents and Chemotherapy. [Link]

• Wexler, H. M., Molitoris, E., & Finegold, S. M. (1994). In vitro activity of Bay Y3118 against anaerobic bacteria. Antimicrobial Agents and Chemotherapy. [Link]

• AntibioticDB. (n.d.). Bay Y3118. Retrieved from AntibioticDB. [Link]

• Piddock, L. J. V., Marshall, A. J., & Jin, Y. F. (1994). Activity of Bay y3118 Against Quinolone-Susceptible and -Resistant Gram-Negative and Gram-Positive Bacteria. PubMed. [Link]

• Collin, F. (2024). Friend or Foe: Protein Inhibitors of DNA Gyrase. MDPI. [Link]

• Chen, Y., et al. (2022). Novel and Structurally Diversified Bacterial DNA Gyrase Inhibitors Discovered through a Fluorescence-Based High-Throughput Screening Assay. ACS Pharmacology & Translational Science. [Link]

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BAY-Y 3118 (Hydrochloride): Mechanistic Profiling and Anaerobic Activity of an 8-Chloro-Fluoroquinolone

An in-depth technical guide on the mechanistic profiling and anaerobic activity of BAY-Y 3118, designed for researchers, microbiologists, and drug development professionals.

Executive Overview

BAY-Y 3118 is a synthetic, investigational chlorofluoroquinolone antibacterial agent[1]. While early-generation fluoroquinolones (e.g., ciprofloxacin) exhibited excellent Gram-negative aerobic coverage, they critically lacked efficacy against anaerobic pathogens[2]. BAY-Y 3118 was engineered to bridge this gap, demonstrating unprecedented in vitro potency against strict anaerobes, including the Bacteroides fragilis group and Clostridium species[3]. Although its clinical development was ultimately halted due to severe phototoxicity[4], BAY-Y 3118 remains a foundational molecule in quinolone structure-activity relationship (SAR) studies, directly paving the way for modern respiratory fluoroquinolones like moxifloxacin[5].

Molecular Architecture and Structure-Activity Relationship (SAR)

The chemical structure of BAY-Y 3118 (7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid) incorporates several critical substitutions[6]:

• C-8 Chlorine Atom : This is the primary driver of its anti-anaerobic potency[7]. The highly electronegative and lipophilic chlorine atom enhances the molecule's ability to penetrate the complex outer membranes of Gram-negative anaerobes and increases its binding affinity to Topoisomerase IV[7].

• C-7 Octahydropyrrolopyridinyl Group : Enhances overall broad-spectrum activity and intracellular accumulation within human polymorphonuclear leukocytes[8].

• C-6 Fluorine & N-1 Cyclopropyl : Standard pharmacophores essential for DNA gyrase affinity and cellular penetration[9].

Mechanistic Pathways: Dual Targeting

BAY-Y 3118 exerts its bactericidal effect by dual-targeting two essential bacterial type II topoisomerases[1]. In Gram-negative aerobes, the primary target is DNA gyrase, while in Gram-positive bacteria and many anaerobes, the primary target is Topoisomerase IV[7]. The drug binds to the enzyme-DNA cleavage complex, stabilizing double-strand breaks and preventing DNA ligation, which rapidly leads to chromosome fragmentation and cell death[9].

Figure 1: Dual-targeting mechanism of action of BAY-Y 3118 leading to bactericidal activity.

In Vitro Anaerobic Activity Profile

The hallmark of BAY-Y 3118 is its exceptional activity against anaerobic bacteria, significantly outperforming legacy quinolones[3]. Quantitative susceptibility data demonstrates that BAY-Y 3118 is highly active against the Bacteroides fragilis group, achieving an MIC90 of 0.5 mg/L[3]. This potency is 16-fold greater than sparfloxacin and over 100-fold greater than ciprofloxacin[3].

Table 1: Comparative MIC90 Values (mg/L) for Key Anaerobic Pathogens

Organism / Group	BAY-Y 3118	Sparfloxacin	Ciprofloxacin	Metronidazole
Bacteroides fragilis group	0.5	8.0	128.0	1.0 - 2.0
Clostridium perfringens	0.12	>4.0	>8.0	≤0.5
Clostridium difficile	0.25	>4.0	>16.0	≤0.5
Fusobacterium spp.	0.06	2.0	8.0	≤0.5
Prevotella / Porphyromonas	0.12	1.0	4.0	≤0.5
Peptostreptococcus spp.	1.0	2.0	4.0	≤1.0

(Data synthesized from comparative in vitro studies[3],[10])

Experimental Methodology: Anaerobic Susceptibility Testing

To accurately quantify the MIC of BAY-Y 3118 against fastidious anaerobes, the agar dilution method is the gold standard[10]. The protocol below is designed as a self-validating system, ensuring that environmental variables do not confound the intrinsic activity of the drug.

Step-by-Step Agar Dilution Protocol:

• Media Preparation (Causality) : Prepare Brucella agar supplemented with 5% laked sheep blood, hemin (5 mg/L), and vitamin K1 (1 mg/L)[10]. Why? Strict anaerobes like Bacteroides rely on hemin and vitamin K to drive their fumarate reductase system for energy production. Laked blood releases intracellular NAD, essential for the growth of fastidious strains.

• Drug Dilution : Prepare serial two-fold dilutions of BAY-Y 3118 hydrochloride (ranging from 0.015 to 128 mg/L) and incorporate them into the molten agar at 50°C[10].

• Inoculum Standardization : Suspend colonies from a 48-hour anaerobic culture in Brucella broth to match a 0.5 McFarland standard (approx. 108 CFU/mL).

• Inoculation : Use a Steers replicator to deliver 1 to 2 µL of the suspension (yielding 105 CFU per spot) onto the agar surface[10].

• Self-Validation (Controls) : Include Bacteroides fragilis ATCC 25285 and Bacteroides thetaiotaomicron ATCC 29741 on every plate. The MICs for these control strains must fall within established quality control ranges for the run to be valid.

• Incubation : Invert plates and incubate in an anaerobic chamber (85% N2, 10% H2, 5% CO2) at 37°C for 48 hours[10]. Why? The presence of hydrogen and a palladium catalyst ensures a highly reduced environment, preventing oxygen-induced radical toxicity to the bacteria.

• Reading : The MIC is defined as the lowest concentration of BAY-Y 3118 that yields no visible growth (or a marked reduction to a faint haze)[10].

Figure 2: Self-validating agar dilution workflow for anaerobic susceptibility testing.

The Phototoxicity Paradigm & Evolutionary Successor

Despite its stellar microbiological profile, BAY-Y 3118 failed in preclinical and early clinical safety evaluations due to severe phototoxicity and photomutagenicity[11].

The Causality of Phototoxicity: The same C-8 chlorine atom that confers exceptional anaerobic activity is highly photolabile[12]. Upon exposure to UV-A (330–400 nm) and UV-B (280–320 nm) irradiation, the carbon-chlorine bond undergoes homolytic cleavage[11]. This photodegradation generates highly reactive aryl radicals and reactive oxygen species (ROS)[13]. These radicals attack cellular lipid membranes (causing severe erythema and phototoxicity) and induce oxidative DNA damage (photomutagenicity)[13].

Structural Optimization (The Birth of Moxifloxacin): To salvage the broad-spectrum and anti-anaerobic benefits of the C-8 substitution while eliminating phototoxicity, medicinal chemists replaced the C-8 chlorine atom of BAY-Y 3118 with a C-8 methoxy group (–OCH3)[5]. This modification yielded Moxifloxacin (BAY 12-8039)[5]. The electron-donating methoxy group stabilizes the quinolone nucleus against UV degradation, rendering moxifloxacin photostable, while retaining the enhanced affinity for Topoisomerase IV and the lipophilicity required for anaerobic penetration[5],[12].

Figure 3: SAR evolution from BAY-Y 3118 to Moxifloxacin resolving phototoxicity.

References

• [1] Title: BAY-Y 3118 (hydrochloride) | Benchchem. Source: benchchem.com. URL:

• [3] Title: In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria - PubMed. Source: nih.gov. URL:

• [10] Title: In vitro activity of Bay Y3118 against anaerobic bacteria - PMC - NIH. Source: nih.gov. URL:

• [11] Title: Preclinical safety evaluation of moxifloxacin, a novel fluoroquinolone. Source: oup.com. URL:

• [2] Title: Chemistry and Mechanism of Action of the Quinolone Antibacterials - ResearchGate. Source: researchgate.net. URL:

• [7] Title: Insights on Fluoroquinolones as Anti-Bacterial Drugs - Opast Publisher. Source: opastpublishers.com. URL:

• [9] Title: Influence of Moxifloxacin on Hepatic Redox Status and Plasma Biomarkers of Hepatotoxicity and Nephrotoxicity in Rat - PMC. Source: nih.gov. URL:

• [5] Title: Preclinical safety evaluation of moxifloxacin, a novel fluoroquinolone. Source: oup.com. URL:

• [6] Title: BAY-Y-3118 free base | C20H21ClFN3O3 | CID 119375 - PubChem. Source: nih.gov. URL:

• [8] Title: BAY-Y 3118 | Antibacterial Agent - MedchemExpress.com. Source: medchemexpress.com. URL:

• [4] Title: Adverse drug reactions: implications for the development of fluoroquinolones. Source: oup.com. URL:

• [13] Title: Safety of fluoroquinolones: An update - Semantic Scholar. Source: semanticscholar.org. URL:

• [12] Title: New Findings on the Structure-Phototoxicity Relationship and Photostability of Fluoroquinolones with Various Substituents at Position 1 | Antimicrobial Agents and Chemotherapy - ASM Journals. Source: asm.org. URL:

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BAY-Y 3118 (hydrochloride): A Technical Guide for Researchers

This guide provides an in-depth technical overview of BAY-Y 3118 (hydrochloride), a potent antibacterial agent. It is intended for researchers, scientists, and professionals in drug development who are investigating novel antimicrobial compounds.

A Note on Compound Identity: It is important to clarify at the outset that extensive research identifies BAY-Y 3118 as a quinolone antibacterial agent.[1][2][3][4] The scientific literature does not support its classification as a non-nucleoside reverse transcriptase inhibitor (NNRTI) for HIV research. This guide will therefore focus on its established role and applications in bacteriology.

Introduction and Overview

BAY-Y 3118 is a synthetic chlorofluoroquinolone antibiotic with a broad spectrum of activity.[2][4] It has demonstrated high potency against a wide range of clinically relevant bacteria, including Gram-positive cocci, Gram-negative bacteria, and anaerobes.[1][4][5] A particularly notable feature of BAY-Y 3118 is its pronounced activity against intracellular pathogens, such as Listeria monocytogenes, making it a valuable tool for studying infections that are challenging to treat with conventional antibiotics.[3][6] This compound surpasses many other 4-quinolones in both its spectrum of activity and overall potency, warranting its further evaluation in preclinical studies.[4]

Chemical and Physical Properties

• Chemical Name: 1-cyclopropyl-7-(2,8-diazabicyclo[4.3.0]non-8-yl)-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride[4]

• Class: Chlorofluoroquinolone[2]

• Appearance: White to light yellow solid

• Solubility: Soluble in DMSO.[7] For experimental use, stock solutions are typically prepared in DMSO.

Mechanism of Action: Targeting Bacterial DNA Replication

As a member of the quinolone class, BAY-Y 3118 exerts its bactericidal effect by inhibiting essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[1][2] These type II topoisomerases are responsible for managing the topological state of bacterial DNA, a process crucial for replication, transcription, and repair.

• DNA Gyrase: This enzyme introduces negative supercoils into the bacterial DNA, which is necessary to relieve the torsional stress that accumulates ahead of the replication fork.[1][2]

• Topoisomerase IV: This enzyme is primarily involved in the decatenation (separation) of daughter chromosomes following DNA replication.[1][2]

BAY-Y 3118 traps these enzymes in a complex with the DNA, leading to the formation of double-strand breaks in the bacterial chromosome.[1][3] This irreversible DNA damage triggers a cascade of events, including the SOS response, ultimately leading to bacterial cell death.[3] The concentration of BAY-Y 3118 required to inhibit DNA synthesis by 50% has been shown to correlate well with its minimum inhibitory concentration (MIC).[8][9][10]

Caption: Mechanism of BAY-Y 3118 action on bacterial DNA replication.

In Vitro Antibacterial Activity

BAY-Y 3118 exhibits potent in vitro activity against a wide array of bacteria. Its efficacy is often quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The MIC50 and MIC90 values, representing the concentrations required to inhibit 50% and 90% of isolates, respectively, are presented below for various bacterial species.

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Haemophilus influenzae	≤0.015	≤0.015	[5]
Moraxella catarrhalis	≤0.015	≤0.015	[5]
Acinetobacter baumannii	0.03	2	[5]
Xanthomonas maltophilia	0.25	0.5	[5]
Gram-positive cocci	0.06	1	[5]
Anaerobes	0.12	0.25	[5]
Bacteroides fragilis group	N/A	0.5	[2]
Listeria monocytogenes	N/A	0.062 - 0.25	[3]
Staphylococcus aureus	N/A	0.125	[4]
Streptococcus pneumoniae	N/A	0.25	[4]
Enterobacteriaceae	0.03	0.25	[5]
Pseudomonas aeruginosa	0.5	8	[5]

Notably, against Gram-positive cocci and anaerobes, BAY-Y 3118 is 16- to 32-fold more active than ciprofloxacin and ofloxacin.[5] Furthermore, its activity against methicillin- and/or quinolone-resistant S. aureus is 10- to 100-fold greater than that of tosufloxacin, sparfloxacin, or ciprofloxacin.[4]

Cellular Pharmacology: Intracellular Penetration and Activity

A key advantage of BAY-Y 3118 is its ability to penetrate and accumulate within host cells, such as human polymorphonuclear leukocytes (PMNs).[6] This is a critical feature for eradicating facultative intracellular bacteria that can evade the host immune system and many antibiotics.

Studies have shown that the uptake of BAY-Y 3118 is rapid, reversible, and nonsaturable, achieving a cellular-to-extracellular concentration ratio greater than 6.3.[6] This intracellular accumulation is dependent on temperature and cell viability.[6] Importantly, once inside the host cell, BAY-Y 3118 remains active and can effectively eliminate intracellular pathogens like Listeria monocytogenes and Staphylococcus aureus.[3][6]

Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standardized and widely accepted technique for determining the MIC of an antimicrobial agent.

Step-by-Step Methodology: Broth Microdilution Assay

• Preparation of Stock Solution:

  • Accurately weigh a precise amount of BAY-Y 3118 (hydrochloride) powder.

  • Dissolve in an appropriate solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

• Preparation of Microtiter Plates:

  • Using a sterile 96-well microtiter plate, add 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of each row to be used.

  • Add 100 µL of the BAY-Y 3118 stock solution, diluted in CAMHB to twice the highest desired final concentration, to well 1 of each row.

• Serial Dilution:

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2.

  • Mix the contents of well 2 thoroughly by pipetting up and down several times.

  • Continue this serial transfer from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no antibiotic).

  • Well 12 will serve as the sterility control (broth only, no bacteria).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select several colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Inoculation:

  • Add 50 µL of the diluted bacterial inoculum to wells 1 through 11. This will bring the final volume in each well to 100 µL and dilute the antibiotic concentrations to the final desired test range.

  • Do not add inoculum to well 12.

• Incubation:

  • Cover the plate with a lid to prevent evaporation.

  • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of BAY-Y 3118 at which there is no visible growth.

  • The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Caption: Workflow for the broth microdilution MIC assay.

In Vivo Studies and Preclinical Data

Animal models have corroborated the potent in vitro activity of BAY-Y 3118. In a murine model of listeriosis, BAY-Y 3118 was shown to be highly effective.[3]

• Eradication of L. monocytogenes: Treatment with BAY-Y 3118 rapidly cured immunocompetent mice infected with L. monocytogenes.[3] It also completely eliminated the bacteria from the livers and spleens of chronically infected nude mice.[3]

• Superiority to Ampicillin: In these models, BAY-Y 3118 demonstrated a greater initial reduction in bacterial counts in organs compared to ampicillin, a standard treatment for listeriosis.[3]

• Anti-inflammatory Effects: Concurrently with bacterial eradication, treatment with BAY-Y 3118 led to a rapid decline in the serum levels of pro-inflammatory cytokines such as interleukin-6 and gamma interferon in infected mice.[3]

These findings highlight the potential of BAY-Y 3118 for treating infections caused by facultative intracellular Gram-positive bacteria.[3]

Summary and Future Directions

BAY-Y 3118 (hydrochloride) is a powerful, broad-spectrum quinolone antibiotic with several key attributes that make it a compelling subject for further research:

• High Potency: It exhibits very low MICs against a wide range of clinically important pathogens.

• Broad Spectrum: Its activity spans Gram-positive, Gram-negative, and anaerobic bacteria.

• Activity Against Resistant Strains: It retains significant activity against bacteria that have developed resistance to other quinolones and antibiotic classes.[4]

• Excellent Intracellular Penetration: Its ability to accumulate and remain active within host cells makes it particularly effective against intracellular pathogens.

Future research could focus on several areas, including comprehensive pharmacokinetic and safety profiling, evaluation in a wider range of animal infection models, and investigating its potential in combination therapies to combat multidrug-resistant infections. The unique chemical structure and potent activity of BAY-Y 3118 position it as a valuable lead compound in the ongoing search for new and effective antimicrobial agents.

References

• García-Rodríguez, J. A., & Muñoz-Bellido, J. L. (1994). In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria. Journal of Antimicrobial Chemotherapy, 34(1), 49–56. [Link]

• Fass, R. J. (1993). In vitro activity of Bay y 3118, a new quinolone. Antimicrobial Agents and Chemotherapy, 37(11), 2348–2357. [Link]

• Nichterlein, T., Kretschmar, M., Fuhrmann, C., Hof, H., & Hartung, T. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy, 38(7), 1501–1506. [Link]

• (R,R)-BAY-Y 3118 相关抗体. (n.d.). MedchemExpress.cn. Retrieved March 31, 2026, from [Link]

• Bremm, K. D., Petersen, U., Metzger, K. G., & Endermann, R. (1992). In vitro evaluation of BAY Y3118, a new full-spectrum fluoroquinolone. Chemotherapy, 38(6), 376–387. [Link]

• García, I., Pascual, A., & Perea, E. J. (1993). Intracellular penetration and activity of BAY Y 3118 in human polymorphonuclear leukocytes. Antimicrobial Agents and Chemotherapy, 37(11), 2426–2429. [Link]

• Piddock, L. J., Marshall, A. J., & Jin, Y. F. (1994). Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria. Antimicrobial Agents and Chemotherapy, 38(3), 422–427. [Link]

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Comprehensive Technical Guide to BAY-Y 3118: Structural Dynamics, Mechanistic Action, and Experimental Workflows

Executive Summary & Structural Chemistry

BAY-Y 3118 (hydrochloride) is a highly potent, investigational third-generation chlorofluoroquinolone antibacterial agent. Designed to overcome the limitations of earlier second-generation fluoroquinolones like ciprofloxacin, BAY-Y 3118 exhibits an exceptionally broad spectrum of activity, particularly against Gram-positive cocci and fastidious anaerobic bacteria.

Physicochemical Properties:

• IUPAC Name: 7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid[1]

• Molecular Formula: C₂₀H₂₁ClFN₃O₃[1]

• Molecular Weight: 405.8 g/mol [1]

Structural Causality & Design Rationale: The architectural design of BAY-Y 3118 relies on specific functional group substitutions to dictate its pharmacokinetic and pharmacodynamic behavior, as detailed in the [2]:

• C-6 Fluorine: This halogen is critical for the basal activity of all modern fluoroquinolones. It enhances the lipophilicity of the molecule, facilitating penetration through the bacterial cell envelope, and increases the binding affinity to the DNA gyrase complex.

• C-8 Chlorine: This is the defining feature of BAY-Y 3118. While older quinolones often feature a hydrogen or methoxy group at the C-8 position, the substitution with a highly electronegative chlorine atom drastically expands the drug's spectrum. It specifically enhances affinity for topoisomerase IV, bridging the activity gap against Gram-positive organisms (e.g., Streptococcus pneumoniae) and anaerobes[2].

• C-7 Octahydropyrrolo-pyridine Moiety: This bulky, bicyclic substituent sterically hinders the drug's recognition by standard bacterial efflux pumps, allowing it to maintain efficacy against strains with upregulated efflux mechanisms.

Mechanism of Action & Resistance Dynamics

BAY-Y 3118 exerts rapid bactericidal activity by disrupting bacterial DNA replication through a dual-targeting mechanism.

Causality of Dual Targeting: In Gram-negative bacteria, the primary target is DNA gyrase (topoisomerase II), whereas in Gram-positive bacteria, the primary target is topoisomerase IV [3]. BAY-Y 3118 intercalates into the DNA at the enzyme cleavage site, stabilizing the transient enzyme-DNA cleavage complex. This prevents the religation of the cleaved DNA strands. When the bacterial replication fork collides with these trapped complexes, it causes irreversible double-strand DNA breaks, leading to immediate replication fork arrest and subsequent cell death.

Because BAY-Y 3118 exhibits high affinity for both enzymes simultaneously, a single-step mutation in either the gyrA or parC gene is insufficient to confer high-level resistance. This dual-targeting dynamic ensures an extremely low spontaneous mutation frequency compared to single-target quinolones[4].

Figure 1: Dual-targeting mechanism of action of BAY-Y 3118 inhibiting DNA replication.

In Vitro Antimicrobial Profile

Extensive in vitro testing demonstrates that BAY-Y 3118 is significantly more potent than ciprofloxacin and ofloxacin, particularly against resistant isolates and anaerobes. The following table summarizes the Minimum Inhibitory Concentration (MIC) data derived from authoritative clinical isolate studies[5],[6].

Bacterial Group / Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Comparative Potency Note
Haemophilus influenzae	≤ 0.015	≤ 0.015	Highly susceptible
Moraxella catarrhalis	≤ 0.015	≤ 0.015	Highly susceptible
Enterobacteriaceae	0.03	0.25	Superior to ofloxacin
Pseudomonas aeruginosa	0.5	8.0	Comparable to ciprofloxacin
Gram-positive cocci	0.06	1.0	16- to 32-fold lower MIC than ciprofloxacin
Anaerobes (Overall)	0.12	0.25	Most active agent among tested quinolones
Bacteroides fragilis group	0.12	0.5	Highly effective against fastidious strains

Experimental Workflows & Methodologies

To accurately assess the efficacy and mechanistic properties of BAY-Y 3118, researchers must employ rigorous, self-validating protocols. Below are the standardized methodologies for MIC determination and intracellular accumulation.

Protocol 1: Broth Microdilution MIC Determination for Anaerobic Bacteria

Because anaerobes are fastidious, standard Mueller-Hinton broth is insufficient. This protocol ensures accurate susceptibility profiling as established by [5].

• Media Preparation: Prepare Brucella broth supplemented with 5 µg/mL hemin and 1 µg/mL vitamin K₁. Causality: These supplements are obligate electron transport chain precursors required for the robust growth of the Bacteroides fragilis group.

• Inoculum Standardization: Suspend isolated colonies in pre-reduced Brucella broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Drug Dilution: Prepare serial two-fold dilutions of BAY-Y 3118 (from 128 µg/mL down to 0.015 µg/mL) in 96-well microtiter plates.

• Incubation: Inoculate wells and incubate in an anaerobic chamber (85% N₂, 10% H₂, 5% CO₂) at 37°C for 48 hours.

• Self-Validating Control (Critical): Bacteroides fragilis ATCC 25285 must be run concurrently. The assay is only valid if the MIC for this QC strain falls within the established acceptable range. This proves the anaerobic environment was maintained and the drug stock was active.

Protocol 2: Intracellular Accumulation Assay

To determine how BAY-Y 3118 enters the cell and whether it is subject to active efflux, an accumulation assay using specific chemical modulators is required, based on the findings of[4].

• Culture Preparation: Grow Escherichia coli or Staphylococcus aureus to mid-logarithmic phase (OD₆₀₀ = 0.5).

• Washing: Centrifuge and resuspend the pellet in 50 mM sodium phosphate buffer (pH 7.0) to halt growth while maintaining cell viability.

• Dosing & Modulator Addition: Add BAY-Y 3118 to a final concentration of 10 µg/mL. Divide into three parallel cohorts:

  • Cohort A (Control): Drug only.

  • Cohort B (Efflux Test): Add 100 µM Carbonyl cyanide m-chlorophenylhydrazone (CCCP). Causality: CCCP is a protonophore that dissipates the proton motive force. If BAY-Y 3118 is actively effluxed, CCCP disables the pumps, causing a massive spike in intracellular drug accumulation[4].

  • Cohort C (Porin Test): Add 20 mM MgCl₂. Causality: Mg²⁺ ions chelate outer membrane lipopolysaccharides and block porin channels. A reduction in accumulation confirms the drug relies on passive diffusion through porins to enter the periplasm[4].

• Sampling & Lysis: Remove 1 mL aliquots at 0, 5, 10, 20, and 30 minutes. Centrifuge immediately at 4°C, wash the pellet, and lyse using 0.1 M glycine hydrochloride (pH 3.0).

• Quantification: Measure the supernatant fluorescence (Excitation: 275 nm, Emission: 415 nm) and normalize to total cell protein using a Bradford assay.

Figure 2: Step-by-step workflow for the intracellular accumulation assay of BAY-Y 3118.

References

• BAY-Y-3118 free base | CID 119375 . PubChem Database, National Center for Biotechnology Information.[Link]

• In vitro activity of Bay y 3118, a new quinolone . Fass R. J. Antimicrobial Agents and Chemotherapy (1993).[Link]

• Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria . Piddock L. J., Marshall A. J., Jin Y. F. Antimicrobial Agents and Chemotherapy (1994).[Link]

• Increased activity of a new chlorofluoroquinolone, BAY y 3118, compared with activities of ciprofloxacin, sparfloxacin, and other antimicrobial agents against anaerobic bacteria . Aldridge K. E. Antimicrobial Agents and Chemotherapy (1994).[Link]

• Chemistry and Mechanism of Action of the Quinolone Antibacterials . ResearchGate (2012).[Link]

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An In-depth Technical Guide to BAY-Y 3118 (hydrochloride): A Potent Fluoroquinolone Antibacterial Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAY-Y 3118 (hydrochloride), with the CAS number 144194-96-7, is a potent, broad-spectrum fluoroquinolone antibacterial agent. This technical guide provides an in-depth overview of its mechanism of action, key biochemical properties, and detailed protocols for its evaluation, designed to empower researchers in the fields of microbiology, infectious diseases, and drug development. As a Senior Application Scientist, this document synthesizes technical data with practical insights to facilitate the effective use and study of this compound.

I. Core Compound Characteristics

Property	Value	Source
Chemical Name	1-Cyclopropyl-7-(2,8-diazabicyclo[4.3.0]non-8-yl)-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride
CAS Number	144194-96-7	[1]
Molecular Formula	C₂₀H₂₂Cl₂FN₃O₃	[1]
Molecular Weight	442.3 g/mol	[1]
Appearance	Solid	[2]
Storage	Store at -20°C for long-term stability.[3]	[3]

II. Mechanism of Action: Dual Inhibition of Bacterial Topoisomerases

BAY-Y 3118 exerts its bactericidal effects by targeting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[4][5] These enzymes are crucial for DNA replication, repair, and recombination.

• DNA Gyrase: This enzyme introduces negative supercoils into bacterial DNA, a process vital for the initiation of DNA replication and transcription.

• Topoisomerase IV: This enzyme is primarily involved in the decatenation (separation) of daughter chromosomes following DNA replication.

By forming a stable ternary complex with the enzyme and DNA, BAY-Y 3118 traps the enzyme in its cleavage-competent state.[5] This leads to double-stranded DNA breaks, the cessation of DNA synthesis, and ultimately, bacterial cell death. The dual-targeting nature of BAY-Y 3118 is a key attribute, as mutations in both target enzymes are often required for the development of high-level resistance.

Caption: Mechanism of action of BAY-Y 3118.

III. In Vitro Antibacterial Activity

BAY-Y 3118 demonstrates potent activity against a wide range of bacterial pathogens, including Gram-positive cocci, Gram-negative bacilli, and anaerobes.[6][7] Its efficacy is particularly noteworthy against strains that are resistant to other classes of antibiotics.

Summary of In Vitro Activity (MIC₅₀ and MIC₉₀ in µg/mL)

Bacterial Group/Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Source
Gram-Positive Cocci	0.06	1	[7]
Listeria monocytogenes	0.062 - 0.25 (MIC range)	[8]
Anaerobes	0.12	0.25	[7]
Bacteroides fragilis group	0.5	[6]
Enterobacteriaceae	0.03	0.25	[7]
Pseudomonas aeruginosa	0.5	8	[7]
Haemophilus influenzae	≤0.015	≤0.015	[7]
Moraxella catarrhalis	≤0.015	≤0.015	[7]

IV. Experimental Protocols

The following protocols are foundational for the in vitro evaluation of BAY-Y 3118. These are based on established methodologies and can be adapted for specific research needs.

A. Preparation of BAY-Y 3118 (hydrochloride) Stock Solution

A critical first step for any in vitro assay is the correct preparation of the compound stock solution. The solubility and stability of the stock solution directly impact the accuracy and reproducibility of experimental results.

Materials:

• BAY-Y 3118 (hydrochloride) powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade[9]

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

Protocol:

• Weighing: Accurately weigh the desired amount of BAY-Y 3118 (hydrochloride) powder in a sterile microcentrifuge tube. Perform this in a chemical fume hood.

• Dissolution: Add the appropriate volume of sterile DMSO to achieve a high-concentration stock solution (e.g., 10 mg/mL). The use of DMSO is recommended for initial solubilization.

• Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., 37°C for a few minutes) may aid in dissolution, but avoid excessive heat.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Causality and Self-Validation:

• Why DMSO? DMSO is a polar aprotic solvent that can dissolve a wide range of organic molecules, including many fluoroquinolones.[9] It is generally well-tolerated by many cell lines and bacterial cultures at low final concentrations (typically <0.5%).

• Why Aliquot? Aliquoting minimizes the number of freeze-thaw cycles, which can lead to compound precipitation and degradation, ensuring consistent compound activity across experiments.

• Verification: Before use in an assay, visually inspect the thawed aliquot for any signs of precipitation. If precipitation is observed, the stock solution may need to be gently warmed and vortexed again. For critical experiments, the concentration and purity of the stock solution can be verified by HPLC.

B. Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid medium.

Materials:

• BAY-Y 3118 stock solution

• Sterile 96-well microtiter plates

• Bacterial culture in the logarithmic growth phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Multichannel pipette

• Plate reader (optional, for quantitative analysis)

Protocol:

• Plate Preparation: Add 50 µL of sterile broth to all wells of a 96-well plate, except for the first column.

• Serial Dilution: Add 100 µL of the working solution of BAY-Y 3118 (prepared from the stock solution and diluted in broth to twice the highest desired final concentration) to the first column of wells. Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard the final 50 µL from the tenth column. This will create a gradient of BAY-Y 3118 concentrations.

• Inoculum Preparation: Dilute the logarithmic phase bacterial culture in broth to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well (except for the sterility control wells).

• Controls:

  • Growth Control: Wells containing only broth and the bacterial inoculum.

  • Sterility Control: Wells containing only broth.

• Incubation: Incubate the plate at the optimal temperature for the specific bacterium (e.g., 37°C) for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of BAY-Y 3118 at which there is no visible growth of the bacteria. This can be determined visually or by measuring the optical density (OD) at 600 nm using a plate reader.

Caption: Workflow for MIC determination by broth microdilution.

C. Intracellular Activity in Human Polymorphonuclear Leukocytes (PMNs)

BAY-Y 3118 is known to accumulate within PMNs, which is crucial for its efficacy against intracellular pathogens.[10][11] This protocol outlines a method to assess its intracellular bactericidal activity.

Materials:

• BAY-Y 3118 stock solution

• Freshly isolated human PMNs

• Bacterial strain (e.g., Staphylococcus aureus)

• Hanks' Balanced Salt Solution (HBSS)

• Fetal bovine serum (FBS)

• Gentamicin

• Sterile water

• Tryptic soy agar (TSA) plates

Protocol:

• PMN Isolation: Isolate PMNs from fresh human blood using a standard density gradient centrifugation method.

• Bacterial Opsonization: Opsonize the bacteria by incubating them with human serum.

• Phagocytosis: Incubate the isolated PMNs with the opsonized bacteria at a ratio of 1:10 (PMN:bacteria) to allow for phagocytosis.

• Extracellular Bacteria Removal: Remove non-phagocytosed bacteria by washing the cells and treating with a low concentration of gentamicin (an antibiotic that does not readily penetrate eukaryotic cells).

• Incubation with BAY-Y 3118: Resuspend the PMNs containing intracellular bacteria in HBSS with different concentrations of BAY-Y 3118 and incubate.

• Cell Lysis and Plating: At various time points, lyse the PMNs with sterile water to release the intracellular bacteria.

• CFU Enumeration: Serially dilute the lysate and plate on TSA plates to determine the number of viable intracellular bacteria (colony-forming units, CFU).

• Data Analysis: Compare the CFU counts from BAY-Y 3118-treated PMNs to untreated controls to determine the intracellular bactericidal activity.

V. In Vivo Efficacy

In animal models, BAY-Y 3118 has demonstrated significant efficacy in treating bacterial infections. For instance, in a mouse model of listeriosis, treatment with BAY-Y 3118 resulted in a rapid reduction of Listeria monocytogenes counts in the organs.[8] Furthermore, it was shown to completely eliminate the bacteria from the livers and spleens of chronically infected nude mice.[8]

VI. Conclusion

BAY-Y 3118 (hydrochloride) is a powerful fluoroquinolone with a broad spectrum of antibacterial activity and excellent intracellular penetration. Its dual-targeting mechanism of action makes it a compelling candidate for further investigation and development. The protocols and data presented in this guide provide a solid foundation for researchers to explore the full potential of this promising antibacterial agent.

VII. References

• Garcia I, Pascual A, Perea EJ. Intracellular penetration and activity of BAY Y 3118 in human polymorphonuclear leukocytes. Antimicrob Agents Chemother. 1994 Oct;38(10):2426-9. Available from: [Link]

• Pascual A, Garcia I, Perea EJ. Uptake and intracellular activity of BAY Y 3118 in human polymorphonuclear leukocytes. Antimicrob Agents Chemother. 1994 Oct;38(10):2426-9. Available from: [Link]

• Alduan J, Breuil J, Dubreuil L. In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria. J Chemother. 1995 Jun;7(3):189-96. Available from: [Link]

• Wexler HM, Molitoris E, Finegold SM. In vitro activity of Bay Y3118 against anaerobic bacteria. Antimicrob Agents Chemother. 1994 Apr;38(4):889-94. Available from: [Link]

• Fass RJ. In vitro activity of Bay y 3118, a new quinolone. Antimicrob Agents Chemother. 1993 Nov;37(11):2348-57. Available from: [Link]

• Pan X, Fisher LM. Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. In: Hooper DC, editor. Quinolone Antimicrobial Agents. 3rd ed. Washington (DC): ASM Press; 2007. Chapter 3. Available from: [Link]

• University of Wisconsin-Madison. Antibiotic Stock Solutions. [Accessed 2026 Mar 31]. Available from: [Link]

• Nichterlein T, Kretschmar M, Budeanu C, Bauer J, Linss W, Hof H. Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrob Agents Chemother. 1994 Jul;38(7):1501-6. Available from: [Link]

• IBT Bioservices. Guide to In Vitro Antibacterial Testing. [Accessed 2026 Mar 31]. Available from: [Link]

• van der Mee-Marquet N, Savariau-Lacomme MP, Quentin R. In vitro antimicrobial susceptibility testing methods. Eur J Clin Microbiol Infect Dis. 2018 Feb;37(2):207-217. Available from: [Link]

• Cosmetic Ingredient Review. BAY-Y-3118. [Accessed 2026 Mar 31]. Available from: [Link]

• Barrick Lab. ProtocolsAntibioticStockSolutions. [Accessed 2026 Mar 31]. Available from: [Link]

• Basarab GS, Bist S, Buon-Core GE, et al. Discovery and Optimization of DNA Gyrase and Topoisomerase IV Inhibitors with Potent Activity against Fluoroquinolone-Resistant Gram-Positive Bacteria. J Med Chem. 2021 May 13;64(9):6329-6357. Available from: [Link]

• iGEM. Antibacterial Stock Preparation. [Accessed 2026 Mar 31]. Available from: [Link]

• Zhao X, Drlica K. DNA topoisomerase targets of the fluoroquinolones: A strategy for avoiding bacterial resistance. Proc Natl Acad Sci U S A. 1999 Jan 19;96(2):699-704. Available from: [Link]

• Pan XS, Fisher LM. Streptococcus pneumoniae DNA gyrase and topoisomerase IV: overexpression, purification, and differential inhibition by fluoroquinolones. Antimicrob Agents Chemother. 1998 May;42(5):1225-9. Available from: [Link]

• Klevens RM, Morrison MA, Nadle J, et al. Selective Targeting of Topoisomerase IV and DNA Gyrase in Staphylococcus aureus: Different Patterns of Quinolone-Induced Inhibition of DNA Synthesis. Antimicrob Agents Chemother. 2006 Dec;50(12):4074-9. Available from: [Link]

• ResearchGate. Solubility of drugs in ethanol and dmso. [Accessed 2026 Mar 31]. Available from: [Link]

• MDPI. Molecular Basis for Paradoxical Activities of Polymorphonuclear Neutrophils in Inflammation/Anti-Inflammation, Bactericide/Autoimmunity, Pro-Cancer/Anticancer, and Antiviral Infection/SARS-CoV-II-Induced Immunothrombotic Dysregulation. [Accessed 2026 Mar 31]. Available from: [Link]

• PubChem. Dimethyl Sulfoxide. [Accessed 2026 Mar 31]. Available from: [Link]

• ClinicalTrials.gov. Study Details | NCT02287311. [Accessed 2026 Mar 31]. Available from: [Link]

Sources

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities | Springer Nature Experiments [experiments.springernature.com]
• 5. Discovery and Optimization of DNA Gyrase and Topoisomerase IV Inhibitors with Potent Activity against Fluoroquinolone-Resistant Gram-Positive Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro activity of Bay y 3118, a new quinolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Intracellular penetration and activity of BAY Y 3118 in human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. idus.us.es [idus.us.es]

Protocols & Analytical Methods

Application Note &amp; Protocol: Preparation and Handling of BAY-Y 3118 (hydrochloride) Stock Solutions

Abstract

This document provides a comprehensive, field-tested guide for the preparation, storage, and handling of stock solutions for BAY-Y 3118 (hydrochloride), a potent quinolone antibacterial agent. Adherence to this protocol is critical for ensuring the compound's stability, activity, and the subsequent reproducibility of experimental results. This guide is intended for researchers, scientists, and drug development professionals engaged in microbiological and cell-based assays.

Introduction: The Scientific Rationale for a Validated Protocol

BAY-Y 3118 is a chlorofluoroquinolone derivative with a broad spectrum of antibacterial activity, showing particular potency against Gram-positive bacteria and anaerobes.[1] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, repair, and recombination, ultimately leading to bacterial cell death.[2] Published research highlights its efficacy against clinically relevant pathogens such as Listeria monocytogenes, making it a valuable tool in infectious disease research.[3][4]

The integrity of any experiment utilizing small molecule inhibitors is fundamentally dependent on the quality and consistency of the inhibitor's stock solution. An improperly prepared or stored solution can lead to compound precipitation, degradation, or inaccurate concentration, resulting in misleading data and a loss of valuable research time. This guide, therefore, moves beyond a simple list of steps to explain the causality behind each procedural choice, ensuring a self-validating system for robust and reliable experimental outcomes.

Compound Specifications and Properties

A thorough understanding of the physicochemical properties of BAY-Y 3118 (hydrochloride) is the foundation for its proper handling. The data presented below has been consolidated from authoritative chemical databases and supplier information.

Property	Value	Source(s)
Chemical Name	7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid hydrochloride	[5]
CAS Number	144194-96-7	[5]
Molecular Formula	C₂₀H₂₁ClFN₃O₃ · HCl	[5]
Molecular Weight	442.31 g/mol	[5]
Appearance	Solid powder	[6]
Solubility (DMSO)	≥ 125 mg/mL (~282 mM)	[7][8]
Solubility (Water)	Insoluble or slightly soluble	[9]
Storage (Powder)	-20°C for up to 3 years; 4°C for up to 2 years	[6][9]
Storage (Stock Solution)	-80°C for up to 6 months ; -20°C for up to 1 month	[1][6]

Core Principles for Ensuring Solution Integrity

The Critical Choice of Solvent

For in vitro studies, Dimethyl sulfoxide (DMSO) is the recommended solvent for BAY-Y 3118 due to the compound's high solubility.[7][8] The use of high-purity, anhydrous (moisture-free) DMSO is non-negotiable. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. Contaminating moisture can reduce the solubility of hydrophobic compounds like BAY-Y 3118 and can accelerate the degradation of the molecule over time.

The Rationale of Aliquotting

Repeated freeze-thaw cycles are a primary cause of compound degradation and can introduce variability into experiments. Each cycle can cause a portion of the dissolved compound to fall out of solution or undergo chemical breakdown. Therefore, once the stock solution is prepared, it must be dispensed into single-use aliquots. This ensures that a fresh, uncompromised sample is used for each experiment, safeguarding data consistency.[1][9][10]

Safety and Handling

While a specific Safety Data Sheet (SDS) for BAY-Y 3118 should always be consulted, general best practices for handling potent small molecules are required.[11][12] This includes wearing appropriate Personal Protective Equipment (PPE) such as gloves, a lab coat, and safety glasses. All handling of the powder and concentrated stock solution should be performed in a well-ventilated area or a chemical fume hood to minimize inhalation risk.

Visualized Workflow: Stock Solution Preparation

The following diagram outlines the logical flow of the preparation protocol, from receiving the compound to its final storage.

Caption: Workflow for preparing BAY-Y 3118 (hydrochloride) stock solution.

Detailed Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common concentration for laboratory use that allows for easy dilution into final working concentrations while minimizing the volume of DMSO introduced into the assay system.

Required Materials

• BAY-Y 3118 (hydrochloride) powder in original vial

• Anhydrous, high-purity DMSO (e.g., ≥99.9%)

• Sterile, low-retention polypropylene microcentrifuge tubes (for aliquots)

• Calibrated P10, P200, and P1000 micropipettes with sterile, low-retention tips

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Required Equipment

• Microcentrifuge

• Vortex mixer

• Bath sonicator (optional, for difficult-to-dissolve compounds)

Step-by-Step Procedure

Step 1: Pre-Calculation of Solvent Volume Before opening the vial, calculate the precise volume of DMSO needed. The goal is to avoid weighing small amounts of powder, which can be inaccurate and lead to material loss.[13] Instead, dissolve the entire contents of the manufacturer's vial.

• Formula: Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight (g/mol))

• Example Calculation for 5 mg of BAY-Y 3118 (hydrochloride):

  • Mass = 5 mg = 0.005 g

  • Desired Concentration = 10 mM = 0.010 mol/L

  • Molecular Weight = 442.31 g/mol

  • Volume (L) = 0.005 / (0.010 * 442.31) = 0.001130 L

  • Volume (µL) = 1130 µL

Step 2: Compound and Solvent Preparation

• Remove the BAY-Y 3118 vial from -20°C storage and allow it to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder.

• Place the vial in a microcentrifuge and spin for 30-60 seconds at ~500 x g. This action ensures that any powder adhering to the cap or walls of the vial is collected at the bottom.[9][10]

• Under a fume hood, carefully uncap the vial.

Step 3: Dissolution

• Using a calibrated pipette, add the calculated volume of anhydrous DMSO (e.g., 1130 µL for 5 mg) directly to the vial containing the powder.

• Recap the vial securely and vortex for 1-2 minutes until the powder is fully dissolved.

• Visually inspect the solution against a light source. It should be clear and free of any visible particulates.

• Troubleshooting: If particulates remain, sonicate the vial in a room temperature water bath for 5-10 minutes.[9] Avoid heating the solution, as this can cause degradation.[9]

Step 4: Aliquotting and Storage

• Once the compound is fully dissolved, immediately proceed to aliquot the stock solution into sterile, clearly labeled, single-use microcentrifuge tubes.

• Choose an aliquot volume that is practical for your typical experiment (e.g., 10-50 µL aliquots).

• Label each tube with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

• Store the aliquots in a designated freezer box at -80°C for long-term storage (up to 6 months) .[1][6] For short-term use, storage at -20°C is acceptable for up to one month.[1][6]

Application: Dilution to a Working Concentration

This section details the serial dilution process to prepare a working solution for a typical cell-based assay.

Objective: Prepare a 2 mL cell culture medium with a final BAY-Y 3118 concentration of 10 µM, ensuring the final DMSO concentration is ≤ 0.1%.

• Thaw one 10 mM stock solution aliquot at room temperature.

• Perform an intermediate dilution: Add 2 µL of the 10 mM stock to 998 µL of sterile cell culture medium. This creates a 20 µM intermediate solution.

• Add 1 mL of the 20 µM intermediate solution to 1 mL of your cell suspension or medium in the final culture plate. This achieves the final 10 µM concentration.

• Vehicle Control: It is imperative to include a control where an equivalent volume of DMSO is added to the cells. In this case, prepare a control by adding 2 µL of pure DMSO to 998 µL of medium, and then add 1 mL of this solution to your control cells.

Visualized Mechanism of Action

Understanding the target pathway is key to interpreting experimental results. BAY-Y 3118, as a quinolone, targets essential bacterial enzymes.

Caption: Simplified mechanism of action for BAY-Y 3118.

References

• PubChem. (n.d.). BAY-Y-3118 free base | C20H21ClFN3O3 | CID 119375. Retrieved from [Link]

• PeptideDB. (n.d.). BAY-Y 3118 151213-16-0. Retrieved from [Link]

• AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Retrieved from [Link]

• Nichterlein, T., Kretschmar, M., Budeanu, C., Bauer, J., Linss, W., & Hof, H. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy, 38(7), 1501–1506. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). BAY-Y-3118. Retrieved from [Link]

• Piddock, L. J., Marshall, A. J., & Jin, Y. F. (1993). Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria. Antimicrobial Agents and Chemotherapy, 37(8), 1733–1738. Retrieved from [Link]

• Cold Spring Harbor Laboratory Press. (2002). Stock Solutions. Retrieved from [Link]

• Nichterlein, T., Kretschmar, M., Budeanu, C., Bauer, J., Linss, W., & Hof, H. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy, 38(7), 1501-1506. Retrieved from [Link]

• Captivate Bio. (n.d.). SMALL MOLECULES. Retrieved from [Link]

• PubChemLite. (n.d.). Bay-y-3118 free base (C20H21ClFN3O3). Retrieved from [Link]

• Genie. (n.d.). BAY-Y-3118 - cosmetic ingredient. Retrieved from [Link]

• Bayer. (2017). Safety Data Sheet. Retrieved from [Link]

• Egyptian Drug Authority. (n.d.). Guideline for Stability Study of Imported Drug Substance and Drug Product. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. BAY-Y 3118 151213-16-0_Others_Signaling Pathways_Products_PeptideDB [peptidedb.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. file.selleckchem.com [file.selleckchem.com]
• 10. captivatebio.com [captivatebio.com]
• 11. resources.bayer.com.au [resources.bayer.com.au]
• 12. fishersci.fr [fishersci.fr]
• 13. antbioinc.com [antbioinc.com]

Application Note &amp; Protocol: Preparation and Handling of BAY-Y 3118 (hydrochloride) Solutions in DMSO

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective solubilization, handling, and storage of BAY-Y 3118 (hydrochloride) in Dimethyl Sulfoxide (DMSO). BAY-Y 3118 is a potent, broad-spectrum fluoroquinolone antibacterial agent, and the integrity of its stock solutions is paramount for obtaining reproducible and reliable experimental results.[1][2] This guide moves beyond a simple set of instructions to explain the rationale behind each step, ensuring scientific rigor and self-validating protocols. We will cover the physicochemical properties of the compound, its mechanism of action, detailed protocols for stock solution preparation and serial dilution, and critical stability data.

Physicochemical Properties & Identity

A precise understanding of the compound's properties is the foundation for accurate solution preparation. BAY-Y 3118 is a quinolone derivative with significant activity against a wide range of Gram-positive and Gram-negative bacteria.[2][3] The hydrochloride salt form is commonly used in research.

Table 1: Physicochemical Data for BAY-Y 3118 (hydrochloride)

Property	Value	Source
Chemical Name	1-cyclopropyl-7-(2,8-diazabicyclo[4.3.0]non-8-yl)-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride	[2]
Molecular Formula	C₂₀H₂₁ClFN₃O₃ · HCl	[4]
Molecular Weight	442.31 g/mol	[4]
CAS Number	151213-16-0 (Parent)	[1]
Appearance	Solid powder	[5]

Mechanism of Action: Targeting Bacterial DNA Replication

BAY-Y 3118 exerts its bactericidal effect by targeting essential bacterial enzymes involved in DNA replication: DNA gyrase (in Gram-negative bacteria) and topoisomerase IV (in Gram-positive bacteria).[6] These enzymes are responsible for managing DNA supercoiling and decatenating replicated chromosomes, respectively. By inhibiting these enzymes, BAY-Y 3118 stabilizes the enzyme-DNA complex, leading to breaks in the bacterial chromosome, the cessation of DNA replication, and ultimately, cell death.[6]

Caption: Mechanism of BAY-Y 3118 antibacterial activity.

Solubility Characteristics in DMSO

Dimethyl Sulfoxide (DMSO) is a polar aprotic solvent highly effective at dissolving a wide range of organic molecules, including many small molecule inhibitors that have poor solubility in water.[7][8] Its ability to dissolve both polar and nonpolar compounds makes it an ideal choice for preparing high-concentration stock solutions of BAY-Y 3118.

Causality Note: The use of anhydrous (water-free) or molecular biology grade DMSO is critical.[9] Water contamination can reduce the solubility of hydrophobic compounds and may promote degradation over time.

Table 2: Solubility of BAY-Y 3118 (hydrochloride) in DMSO

Solvent	Reported Concentration	Notes
DMSO	≥ 10 mM	Commercially available as a pre-made solution, confirming solubility.[1]
DMSO	Potentially soluble up to 100 mM	Often achievable for similar small molecules, but should be confirmed empirically.[9]

Protocol: Preparation of a 10 mM Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of BAY-Y 3118 (hydrochloride) in DMSO. This concentration serves as a versatile starting point for most in vitro applications.

Materials:

• BAY-Y 3118 (hydrochloride) powder

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)[9]

• Calibrated analytical balance

• Sterile, amber or opaque microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Calibrated pipettors and sterile, filtered pipette tips

Protocol Steps:

• Pre-Handling: Before opening, gently tap the vial of BAY-Y 3118 powder on a hard surface to ensure all the powder is at the bottom.[10]

• Calculate Required Mass: Use the following formula to determine the mass of the compound needed.

  • Formula: Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )] x [1/1000]

  • Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 442.31 g/mol x 0.001 = 4.423 mg

• Weigh Compound: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the calculated mass (e.g., 4.423 mg) of the inhibitor powder directly into the tube.

  • Expert Insight: Weighing directly into the final tube minimizes material loss during transfers.

• Dissolve in DMSO: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the powder.

• Ensure Complete Solubilization: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved, resulting in a clear solution.

  • Troubleshooting: If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be employed.[11] However, always check for compound temperature sensitivity and use these methods sparingly to avoid potential degradation.

• Aliquot and Store: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled tubes.[9][10]

Caption: Workflow for preparing BAY-Y 3118 stock solution.

Protocol: Serial Dilution and Use in Aqueous Media

A common pitfall in experiments is the precipitation of a compound when a concentrated DMSO stock is diluted directly into an aqueous buffer. This occurs because the compound is not soluble in the aqueous medium at high concentrations. The correct method is to perform intermediate dilutions in 100% DMSO before the final dilution into your assay medium.

Protocol Steps:

• Prepare Intermediate Dilutions in DMSO: Start with your 10 mM stock solution. To create a dilution series (e.g., 1 mM, 100 µM, 10 µM), perform serial dilutions using 100% DMSO as the diluent.

  • Example: To make 1 mM from 10 mM, mix 10 µL of the 10 mM stock with 90 µL of 100% DMSO.

• Final Dilution into Aqueous Medium: Add a small volume of the DMSO-diluted stock to your final aqueous assay buffer (e.g., cell culture medium).

  • Causality Note: This one-step, large-volume dilution ensures the compound is rapidly dispersed in the final medium at a concentration below its aqueous solubility limit, preventing precipitation.[12] A typical dilution factor is 1:1000 (e.g., 1 µL of stock into 1 mL of medium).

• Maintain Low Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is non-toxic to your cells, typically below 0.1% (v/v).[9] Always include a vehicle control (medium + same final concentration of DMSO) in your experiments.

Caption: Recommended workflow for serial and final dilutions.

Stability and Storage Recommendations

Proper storage is essential to maintain the potency and integrity of BAY-Y 3118.

Table 3: Storage Conditions

Form	Temperature	Duration	Source
Solid Powder	-20°C	Up to 3 years	[13]
In DMSO	-20°C	Up to 1 month	[1][13]
In DMSO	-80°C	Up to 6 months	[1][13]

Critical Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution as this can lead to compound degradation and inaccurate concentrations.[9][10] The use of single-use aliquots is the most effective strategy to mitigate this risk. If any precipitation is observed in the stock solution upon thawing, it should be gently warmed and vortexed to re-dissolve before use. If it does not re-dissolve, the stock should be discarded.

References

• BAY-Y-3118 free base | C20H21ClFN3O3. PubChem. [Link]

• BAY-Y-3118. Global Substance Registration System (GSRS). [Link]

• In vitro evaluation of BAY Y3118, a new full-spectrum fluoroquinolone. PubMed. [Link]

• BAY-Y 3118 151213-16-0. PeptideDB. [Link]

• How to dissolve small inhibitor molecules for binding assay? ResearchGate. [Link]

• Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. PubMed. [Link]

• Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria. PMC. [Link]

• BAY-Y-3118 - cosmetic ingredient. Genie. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

• Solubility Data of DMSO. Scribd. [Link]

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Determining the In Vitro Activity of BAY-Y 3118 (hydrochloride): A Detailed Guide to Minimum Inhibitory Concentration (MIC) Assays

Introduction: Unveiling the Potency of a Novel Quinolone

BAY-Y 3118 is a chlorofluoroquinolone, a class of synthetic antibacterial agents renowned for their broad-spectrum activity.[1][2] This compound has demonstrated significant in vitro efficacy against a wide array of Gram-positive and Gram-negative bacteria, including challenging anaerobic organisms.[1][2] The determination of the Minimum Inhibitory Concentration (MIC) is a cornerstone of antimicrobial research, providing the fundamental measure of a compound's potency. An MIC value represents the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. This application note provides a comprehensive, step-by-step protocol for conducting a BAY-Y 3118 (hydrochloride) MIC assay, grounded in the principles established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). This guide is intended for researchers, scientists, and drug development professionals seeking to accurately assess the antimicrobial activity of this compound.

The Scientific Foundation: Mechanism of Action

Understanding the mechanism of action of BAY-Y 3118 is crucial for interpreting MIC data and appreciating its therapeutic potential. As a fluoroquinolone, BAY-Y 3118 targets essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV.[3] These enzymes are critical for bacterial DNA replication, transcription, repair, and recombination.

• DNA Gyrase: Primarily in Gram-negative bacteria, DNA gyrase is responsible for introducing negative supercoils into the DNA, a process vital for DNA replication and transcription.

• Topoisomerase IV: In many Gram-positive bacteria, topoisomerase IV plays a key role in decatenating (unlinking) newly replicated circular chromosomes, allowing for their segregation into daughter cells.

By inhibiting these enzymes, BAY-Y 3118 disrupts essential cellular processes, leading to a bactericidal effect.

Caption: Workflow for the BAY-Y 3118 MIC assay.

Data Analysis and Interpretation

• Visual Inspection: After incubation, visually inspect the plates. The MIC is the lowest concentration of BAY-Y 3118 that shows no visible growth (i.e., the first clear well). Growth is typically observed as turbidity or a pellet at the bottom of the well.

• Quality Control: The MIC values for the QC strains must fall within the acceptable ranges for the assay to be considered valid. While specific QC ranges for BAY-Y 3118 are not formally established by CLSI or EUCAST, the ranges for other fluoroquinolones can be used as a reference to ensure the assay is performing correctly. [4][5]

  QC Strain	Fluoroquinolone	Acceptable MIC Range (µg/mL)	Source
  E. coli ATCC® 25922™	Ciprofloxacin	0.004 - 0.015	CLSI
  	Levofloxacin	0.008 - 0.03	CLSI
  S. aureus ATCC® 29213™	Ciprofloxacin	0.12 - 0.5	CLSI
  	Levofloxacin	0.06 - 0.25	CLSI
  P. aeruginosa ATCC® 27853™	Ciprofloxacin	0.25 - 1	CLSI

  | | Levofloxacin | 0.5 - 2 | CLSI |

• Interpreting Atypical Results:

  • Skipped Wells: The occurrence of growth in a well with a higher concentration of the antibiotic than a well showing no growth. This can be due to contamination, improper dilution, or the presence of a resistant subpopulation. If a single skipped well is observed, the MIC should be read as the first well that shows no growth. If multiple skipped wells are present, the assay should be repeated. [6] * Trailing Endpoints: A gradual decrease in turbidity over a range of concentrations, making it difficult to determine a clear endpoint. For some bacteriostatic agents, slight growth or a small button at the bottom of the wells may be observed. The MIC should be read as the lowest concentration that causes a significant reduction in growth compared to the growth control. [6]

Troubleshooting Common Issues

Problem	Possible Cause(s)	Solution(s)
No growth in any wells (including growth control)	Inoculum viability issue; Inactive growth medium; Incorrect incubation temperature.	Use a fresh culture for the inoculum; Check the expiration date and preparation of the media; Verify the incubator temperature.
Growth in the sterility control well	Contamination of media or reagents.	Use fresh, sterile media and reagents; Ensure aseptic technique is followed.
MIC values for QC strains are out of range	Incorrect inoculum density; Improperly prepared antibiotic dilutions; Variation in media composition.	Re-standardize the inoculum carefully; Prepare fresh antibiotic stock and working solutions; Use a new lot of media.
Inconsistent results between replicates	Pipetting errors; Incomplete mixing of solutions.	Ensure pipettes are calibrated; Mix all solutions and suspensions thoroughly before dispensing.

Conclusion

The broth microdilution MIC assay is a robust and reliable method for determining the in vitro activity of BAY-Y 3118 (hydrochloride). Adherence to standardized protocols, meticulous preparation of reagents, and the inclusion of appropriate quality control measures are paramount for generating accurate and reproducible data. The information presented in this application note provides a comprehensive framework for researchers to confidently assess the antimicrobial potency of this promising quinolone compound.

References

• Broussard, L. A. (2019). Don't Get Wound Up: Revised Fluoroquinolone Breakpoints for Enterobacteriaceae and Pseudomonas aeruginosa. Journal of Clinical Microbiology, 57(5), e00217-19. [Link]

• Eliopoulos, G. M., & Roberts, M. C. (2003). In vitro activity of Bay y 3118, a new quinolone. Antimicrobial Agents and Chemotherapy, 37(11), 2348–2357. [Link]

• Wexler, H. M., Molitoris, E., & Finegold, S. M. (1994). In vitro activity of Bay Y3118 against anaerobic bacteria. Antimicrobial Agents and Chemotherapy, 38(11), 2509–2513. [Link]

• CLSI. (2019). M100: Performance Standards for Antimicrobial Susceptibility Testing. 29th ed.

• EUCAST. (2023). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Version 13.1. European Committee on Antimicrobial Susceptibility Testing. [Link]

• CLSI. (2019). Fluoroquinolone Breakpoints for Enterobacteriaceae and Pseudomonas aeruginosa. CLSI document M100-S29. Clinical and Laboratory Standards Institute. [Link]

• Hooper, D. C. (2001). Mechanisms of action of antimicrobials: focus on fluoroquinolones. Clinical Infectious Diseases, 32(Supplement_1), S9-S15.
• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377–392.

• EUCAST. (2024). Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0. European Committee on Antimicrobial Susceptibility Testing. [Link]

• CLSI. (2018). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 11th ed.

• CLSI. (2026). QC Ranges Archived From CLSI Document M100 Since 2010. Retrieved from [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.

• Hombach, M., et al. (2024). Skipped wells and scientific error during fosfomycin agar dilution and broth microdilution lead to inconsistent minimal inhibitory concentrations and may be cause for reevaluating testing methods for Klebsiella pneumoniae. Journal of Clinical Microbiology, 62(7), e01486-23. [Link]

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Application Notes and Protocols for BAY-Y 3118 (hydrochloride) in Cell Culture

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: Beyond a Simple Antibiotic

BAY-Y 3118 is a potent, broad-spectrum quinolone antibacterial agent, demonstrating significant efficacy against a wide range of Gram-positive and anaerobic bacteria.[1][2] Its primary application in a cell culture context is as a selective agent to eliminate or control bacterial contamination and, more specifically, in advanced research models to study the intracellular lifecycle of pathogens and the efficacy of antibacterial compounds. A notable example is its use in eradicating Listeria monocytogenes from infected L929 fibroblast-like cells.[3]

For the drug development professional, understanding BAY-Y 3118 extends beyond its antimicrobial properties. As a member of the fluoroquinolone class, it possesses the potential for off-target effects on mammalian cells, which are critical to consider during experimental design and data interpretation. This guide provides a comprehensive overview of BAY-Y 3118, detailing its core antibacterial applications in cell culture and exploring the broader implications of using quinolones in mammalian systems.

Core Principles of Action: A Dual Perspective

The utility and potential complications of using BAY-Y 3118 in cell culture stem from two distinct mechanisms of action: its well-defined antibacterial activity and the less-explored, class-wide effects of fluoroquinolones on eukaryotic cells.

Primary Antibacterial Mechanism

The established mechanism of action for BAY-Y 3118, like other quinolones, is the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[4] These enzymes are essential for bacterial DNA replication, transcription, and repair. By forming a stable complex with these enzymes and the bacterial DNA, BAY-Y 3118 introduces double-strand breaks, leading to a rapid bactericidal effect.[3][4] This high specificity for bacterial enzymes is the basis for its use as an antibiotic in research and clinical settings.

Figure 1: Primary antibacterial mechanism of BAY-Y 3118.

Potential Effects on Mammalian Cells (Fluoroquinolone Class Effects)

While highly selective for bacterial topoisomerases, high concentrations of fluoroquinolones can impact mammalian cells.[5] These off-target effects are an important consideration for researchers. The mechanisms are multifaceted and include:

• Iron Chelation and Dioxygenase Inhibition: Fluoroquinolones, including ciprofloxacin and norfloxacin, are potent iron chelators.[1][6] This can lead to the inhibition of iron-dependent enzymes such as α-ketoglutarate-dependent dioxygenases, which play crucial roles in epigenetic regulation (e.g., histone and DNA demethylases) and collagen synthesis.[1][6]

• Mitochondrial Dysfunction: Quinolones have been reported to damage mitochondria, in part by targeting mitochondrial topoisomerases.[5]

• Modulation of Immune Responses: At therapeutic concentrations, some quinolones can modulate the immune system by reducing the release of pro-inflammatory cytokines like IL-1, IL-6, and TNF-α, partly through the downregulation of pathways such as NF-κB and ERK.[5]

• Cytotoxicity at High Concentrations: At concentrations exceeding 50 mg/L, quinolones can inhibit mammalian cell growth by arresting the cell cycle.[5] Some N1-cyclopropyl quinolones have also been shown to induce chromosomal aberrations in vitro.[7]

Figure 2: Potential off-target effects of fluoroquinolones on mammalian cells.

Physicochemical and Biological Properties

Property	Value	Source
Molecular Formula	C₂₀H₂₁ClFN₃O₃	MedChemExpress
Molecular Weight	405.85 g/mol	MedChemExpress
Purity	>99%	MedChemExpress
Appearance	White to light yellow solid	MedChemExpress
Solubility	DMSO: ≥ 125 mg/mL (308.00 mM)	MedChemExpress
Storage (Solid)	-20°C for 3 years	MedChemExpress
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month	[2]
Primary Target	Bacterial DNA Gyrase and Topoisomerase IV	[4]
Key In Vitro Activity	High activity against Gram-positive cocci and anaerobes.[2] MICs for Listeria monocytogenes range from 0.062 to 0.25 µg/mL.[2][3]

Protocols for Cell Culture Applications

Protocol 1: Preparation of BAY-Y 3118 (hydrochloride) Stock Solution

Causality: A sterile, accurate stock solution is fundamental for reproducible results. DMSO is the recommended solvent due to the compound's high solubility. Aliquoting is critical to prevent degradation from repeated freeze-thaw cycles and to minimize the risk of contamination.

Materials:

• BAY-Y 3118 (hydrochloride) powder

• Sterile, anhydrous DMSO

• Sterile, conical-bottom microcentrifuge tubes

• Calibrated pipettes and sterile tips

Procedure:

• Pre-warm the vial of BAY-Y 3118 to room temperature before opening to prevent condensation.

• Prepare a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock, add 246.4 µL of sterile DMSO to 1 mg of BAY-Y 3118 powder (Molecular Weight: 405.85 g/mol ).

  • Calculation: (1 mg / 405.85 g/mol ) / (10 mmol/L) = 0.0002464 L = 246.4 µL

• Vortex thoroughly until the powder is completely dissolved. The solution should be clear.

• Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2]

Protocol 2: Eradication of Listeria monocytogenes from Infected Mammalian Cells

Causality: This protocol models the use of BAY-Y 3118 to study intracellular bacterial infection. L929 or Caco-2 cells are common models for Listeria infection.[3][8] A low multiplicity of infection (MOI) is used to ensure single-cell infection events. Gentamicin is initially used to kill extracellular bacteria before applying BAY-Y 3118 to specifically target the intracellular pathogens.

Materials:

• L929 or Caco-2 cells, cultured to ~80-90% confluency in 24-well plates

• Complete culture medium (e.g., RPMI 1640 + 10% FBS)

• Listeria monocytogenes culture

• BAY-Y 3118 stock solution (10 mM in DMSO)

• Gentamicin solution

• Sterile PBS

• Sterile water for cell lysis

• Agar plates for bacterial enumeration

Procedure:

Figure 3: Workflow for assessing intracellular bactericidal activity of BAY-Y 3118.

• Cell Seeding: Seed L929 cells in a 24-well plate and culture until they reach approximately 80-90% confluency.

• Bacterial Infection:

  • Wash the cell monolayer once with sterile PBS.

  • Infect the cells with L. monocytogenes at a multiplicity of infection (MOI) of 10 in serum-free medium for 1 hour at 37°C.

• Removal of Extracellular Bacteria:

  • Aspirate the infection medium and wash the cells three times with sterile PBS to remove non-adherent bacteria.

  • Add complete culture medium containing 50 µg/mL of gentamicin and incubate for 30-60 minutes to kill any remaining extracellular bacteria.

• BAY-Y 3118 Treatment:

  • Aspirate the gentamicin-containing medium and wash the cells once with sterile PBS.

  • Add fresh complete culture medium. For the control group, add a volume of DMSO equivalent to the treatment group. For the treatment group(s), add the desired final concentration of BAY-Y 3118 (a typical starting range is 0.062 to 0.25 µg/mL).[3]

• Incubation and Lysis:

  • Incubate the plates for the desired time points (e.g., 2, 4, 8, 24 hours).

  • At each time point, aspirate the medium, wash the cells with PBS, and then lyse the cells by adding 500 µL of sterile, cold water for 10 minutes.

• Quantification of Intracellular Bacteria:

  • Pipette the lysate vigorously to ensure complete lysis.

  • Perform serial dilutions of the lysate in sterile PBS and plate onto appropriate agar plates (e.g., BHI agar).

  • Incubate the plates overnight at 37°C and count the colony-forming units (CFUs) to determine the number of viable intracellular bacteria.

Protocol 3: Assessing Cytotoxicity of BAY-Y 3118 in Mammalian Cells

Causality: This protocol is essential to determine the concentration window where BAY-Y 3118 is effective against bacteria without significantly harming the host mammalian cells. An MTT or similar viability assay measures metabolic activity, providing a quantitative measure of cell health.

Materials:

• Mammalian cell line of interest (e.g., HEK293, HeLa, L929)

• 96-well cell culture plates

• Complete culture medium

• BAY-Y 3118 stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution or other viability reagent (e.g., PrestoBlue, CellTiter-Glo)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of BAY-Y 3118 in complete culture medium. A wide concentration range is recommended for initial screening (e.g., 0.1 µM to 100 µM).

  • Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no cells" blank control.

  • Aspirate the old medium from the cells and add 100 µL of the medium containing the different concentrations of BAY-Y 3118.

• Incubation: Incubate the plate for a period relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• Viability Assay (MTT Example):

  • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Aspirate the medium and add 100 µL of solubilization solution to each well.

  • Incubate for 15-30 minutes at room temperature with gentle shaking to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

• Analysis:

  • Subtract the average absorbance of the "no cells" blank from all other values.

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the cell viability (%) against the log concentration of BAY-Y 3118 to determine the IC₅₀ value.

Safety and Handling

As a laboratory chemical, BAY-Y 3118 (hydrochloride) should be handled with appropriate care.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves when handling the solid compound and its solutions.

• Handling: Avoid inhalation of the powder by handling it in a chemical fume hood or a ventilated enclosure. Prevent contact with skin and eyes.[9][10]

• Disposal: Dispose of unused material and contaminated waste according to local, state, and federal regulations.

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[11]

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[11]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• Hang, B. T. et al. (2015). Nonantibiotic Effects of Fluoroquinolones in Mammalian Cells. Journal of Biological Chemistry. Available at: [Link]

• Hang, B. T. et al. (2015). Nonantibiotic Effects of Fluoroquinolones in Mammalian Cells. PubMed. Available at: [Link]

• Knowles, R. et al. (2022). Do antibiotics cause mitochondrial and immune cell dysfunction? A literature review. Journal of Antimicrobial Chemotherapy. Available at: [Link]

• Nichterlein, T. et al. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• García, I. et al. (1994). Intracellular penetration and activity of BAY Y 3118 in human polymorphonuclear leukocytes. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Joseph, B. et al. (2006). Intracellular Gene Expression Profile of Listeria monocytogenes. Infection and Immunity. Available at: [Link]

• Bandara, M. et al. (1997). Apoptosis Induced in Mammalian Cells by Small Peptides That Functionally Antagonize the Rb-regulated E2F Transcription Factor. Nature Biotechnology. Available at: [Link]

• Material Safety Data. (n.d.). Available at: [Link]

• Nichterlein, T., & Hof, H. (1991). Effect of various antibiotics on Listeria monocytogenes multiplying in L 929 cells. Infection. Available at: [Link]

• ResearchGate. (n.d.). Comparison of intercellular migration abilities in L929 cells infected... Available at: [Link]

• Shimada, H., & Itoh, S. (1996). Effects of new quinolone antibacterial agents on mammalian chromosomes. Journal of Toxicology and Environmental Health. Available at: [Link]

• ResearchGate. (2025). How to Isolate Intracellular Bacteria from Epithelial Cells Without Host Contamination? Available at: [Link]

• Geraghty, R. J. et al. (2019). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. International Journal of Molecular Sciences. Available at: [Link]

• Ghosh, A. et al. (2008). Apoptosis and autophagy induction in mammalian cells by small interfering RNA knockdown of mRNA capping enzymes. Molecular and Cellular Biology. Available at: [Link]

• Aldred, K. J. et al. (2021). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. Molecules. Available at: [Link]

• Pamer, E. G. (2004). Listeria monocytogenes: a model pathogen to study antigen-specific memory CD8 T cell responses. Immunologic Research. Available at: [Link]

• Wang, D. et al. (2023). Modulating MGMT expression through interfering with cell signaling pathways. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Cytotoxicity of NF-κB inhibitors Bay 11-7085 and caffeic acid phenethyl ester to Ramos and other human B-lymphoma cell lines. Available at: [Link]

• Aldebert, D. et al. (1994). In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria. Journal of Antimicrobial Chemotherapy. Available at: [Link]

• Assay Genie. (n.d.). Cell Culture Guide - Techniques and Protocols. Available at: [Link]

• Gaillard, J. L. et al. (1987). In vitro model of penetration and intracellular growth of Listeria monocytogenes in the human enterocyte-like cell line Caco-2. Infection and Immunity. Available at: [Link]

• Maher, S., & McClean, S. (2006). Investigation of the cytotoxicity of eukaryotic and prokaryotic antimicrobial peptides in intestinal epithelial cells in vitro. Biochemical Pharmacology. Available at: [Link]

• Public Health England. (n.d.). Cell culture protocols. Available at: [Link]

• Hanwha Chemical Co, Ltd. (2017). SAFETY DATA SHEET. Available at: [Link]

• Daejung Chemicals & Metals. (n.d.). 물질안전보건자료 Material Safety Data Sheet. Available at: [Link]

• 물질안전보건자료. (n.d.). Available at: [Link]

• Nguyen, T. L. H. et al. (2020). Anti-tumor activity of plant extracts against human breast cancer cells are different in monolayer and three-dimensional cell culture screening models. Biomedical Research and Therapy. Available at: [Link]

• Allium atroviolaceum Bulb Extract on Breast, Cervical, and Liver Cancer Cells. (2017). Frontiers in Pharmacology. Available at: [Link]

• Zou, Z. et al. (2005). Maspin expression modulates tumor cell apoptosis through the regulation of Bcl2 family proteins. BMC Cancer. Available at: [Link]

• Warner, K. A. et al. (2016). Characterization of tumorigenic cell lines from the recurrence and lymph node metastasis of a human salivary mucoepidermoid carcinoma. Oral Oncology. Available at: [Link]

• Ghosh, A. et al. (2008). Apoptosis and Autophagy Induction in Mammalian Cells by Small Interfering RNA Knockdown of mRNA Capping Enzymes. Molecular and Cellular Biology. Available at: [Link]

• ResearchGate. (2022). Hydrophilic nanoparticles that kill bacteria while sparing mammalian cells reveal the antibiotic role of nanostructures. Available at: [Link]

• Park, S. et al. (2024). Arctigenin Inhibits the Viability of Estrogen Receptor Negative Breast Cancer Cells by Inducing Apoptosis. Biomedical Science Letters. Available at: [Link]

• Krstic, M. D. et al. (1993). Modulation of cell signaling pathways can enhance or impair glucocorticoid-induced gene expression without altering the state of receptor phosphorylation. Journal of Biological Chemistry. Available at: [Link]

• Kaur, G., & Dufour, J. M. (2019). Cancer Cell Lines Are Useful Model Systems for Medical Research. Cancers. Available at: [Link]

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• ICE Bioscience. (2025). drug-resistant cancer cell panel for screening therapeutic strategies. Available at: [Link]

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In-vivo studies using BAY-Y 3118 (hydrochloride) in mice

Title: Preclinical In-Vivo Evaluation of BAY-Y 3118 (Hydrochloride) in Murine Infection Models: Application Notes & Protocols

Executive Summary

BAY-Y 3118 is a potent, broad-spectrum fluoroquinolone antibacterial agent characterized by exceptional intracellular penetration[1]. This application note provides validated in-vivo protocols for evaluating BAY-Y 3118 hydrochloride in murine models. By detailing the experimental causality and self-validating control systems, this guide empowers researchers to robustly assess the pharmacodynamics of BAY-Y 3118 against facultative and obligate intracellular pathogens, specifically Listeria monocytogenes[2] and Mycobacterium avium complex (MAC)[3].

Pharmacological Profile & Mechanism of Action

Expertise & Causality: Fluoroquinolones exert their bactericidal activity by inhibiting bacterial DNA gyrase (topoisomerase II) and topoisomerase IV, leading to fatal DNA double-strand breaks. What distinguishes BAY-Y 3118 is its profound cellular-to-extracellular concentration ratio (>6.3)[1]. This pharmacokinetic trait is critical: many antibiotics fail in-vivo not due to a lack of intrinsic activity, but because they cannot reach the pathogen sequestered inside host macrophages and polymorphonuclear leukocytes (PMNs). BAY-Y 3118 rapidly accumulates within these phagocytic cells, maintaining its active state to eradicate intracellular reservoirs[2].

Mechanism of BAY-Y 3118 targeting intracellular pathogens via macrophage penetration and Gyrase block.

Experimental Design & Rationale (Trustworthiness)

To ensure a self-validating system, every in-vivo experiment utilizing BAY-Y 3118 must include structural controls to isolate the drug's true efficacy from host immune variables:

• Infection Kinetics Control: Dosing must commence after the establishment of the intracellular niche. For L. monocytogenes, dosing starts 6 hours post-infection[1]. This proves the drug is actively penetrating host cells rather than merely neutralizing circulating extracellular bacteria.

• Strain Selection Rationale:

  • Immunocompetent Mice (e.g., BALB/c): Used to evaluate acute L. monocytogenes clearance and the synergistic role of host immunity. Successful treatment is validated by a concomitant decline in serum IL-6 and IFN-γ[2].

  • Beige Mice (C57BL/6J-bg/bg): Used for MAC models. The beige mutation impairs lysosomal trafficking and Natural Killer (NK) cell function, creating a highly susceptible, immunocompromised host that accurately mimics human MAC pathogenesis[3].

• Vehicle & Reference Controls: Always include a PBS/Vehicle control arm and a standard-of-care reference arm (e.g., Ampicillin for Listeria[2], Levofloxacin for MAC[3]) to benchmark efficacy.

Step-by-Step Methodologies

Protocol A: Acute Listeria monocytogenes Eradication Model

Objective: Assess the rapid bactericidal effect of BAY-Y 3118 against intracellular Gram-positive bacteria.

• Preparation of Inoculum: Culture L. monocytogenes to mid-log phase. Wash and resuspend in sterile isotonic saline to achieve a concentration of ~5 × 10⁵ CFU/mL.

• Infection: Inject immunocompetent mice intravenously (lateral tail vein) or intraperitoneally (i.p.) with 0.2 mL of the inoculum (~1 × 10⁵ CFU/mouse)[4].

• Drug Formulation: Dissolve BAY-Y 3118 hydrochloride in sterile PBS. Prepare doses of 1, 2, and 4 mg per 0.2 mL volume[1]. (Note: 2 mg/mouse is approximately 100 mg/kg for a standard 20g mouse).

• Dosing Regimen: Initiate treatment exactly 6 hours post-infection. Administer BAY-Y 3118 i.p. every 12 hours[1][2].

• Tissue Harvest: At days 1, 3, and 6 post-infection, euthanize 5 mice per group via cervical dislocation. Aseptically harvest the spleen and liver[1].

• Quantification (Self-Validation): Homogenize organs in isotonic saline using Tenbroeck tissue grinders. Perform serial 10-fold dilutions and plate on Brain Heart Infusion (BHI) agar. Incubate for 24-48h and count CFUs to determine the bacterial burden per gram of tissue[1].

• Cytokine Profiling: Collect serum concurrently to measure IL-6 and IFN-γ via ELISA. Successful eradication by BAY-Y 3118 is corroborated by a rapid decline in these pro-inflammatory markers[2].

Protocol B: Chronic Mycobacterium avium Complex (MAC) Model

Objective: Evaluate long-term bacteriostatic/bactericidal activity in an immunocompromised host.

• Infection: Inoculate Beige mice intravenously with MAC strain 101.

• Dosing Regimen: Administer BAY-Y 3118 at a human-equivalent dose of 30 mg/kg/day for 4 weeks[3].

• Endpoint Analysis: Monitor mortality daily. Post-treatment, harvest blood, liver, and spleen tissue to quantify MAC organisms (CFU/g)[3]. BAY-Y 3118 monotherapy is expected to cause significant reductions in tissue burden compared to untreated controls[3].

Standardized in-vivo experimental workflow for evaluating BAY-Y 3118 efficacy in murine models.

Data Presentation: Expected Quantitative Outcomes

To facilitate cross-study comparison and validate experimental success, the following table summarizes the expected pharmacological outcomes based on foundational in-vivo studies of BAY-Y 3118.

Model / Pathogen	Mouse Strain	Dosing Regimen	Primary Readout	Key Pharmacodynamic Outcome
L. monocytogenes	Immunocompetent	2 mg or 4 mg / animal, q12h (i.p.)	CFU/g in Liver & Spleen	Rapid bactericidal effect; greater initial CFU reduction than 2 mg ampicillin[2].
L. monocytogenes	Nude Mice (Chronic)	2 mg / animal, q12h (i.p.)	CFU/g in Liver & Spleen	Complete elimination during therapy; slight rebound post-cessation[2].
M. avium (MAC)	Beige Mice	30 mg/kg/day for 4 weeks	Survival & Tissue CFU	Significant reduction in mortality (P=0.02) and significant reduction of MAC in blood, liver, and spleen[3].
Systemic Response	Immunocompetent	4 mg / animal, q12h (i.p.)	Serum IL-6 & IFN-γ	Rapid decline of pro-inflammatory cytokines correlating with bacterial clearance[2].

References

• [2] Nichterlein T, et al. "Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells." Antimicrobial Agents and Chemotherapy. URL:[Link]

• [3] "Activities of bay Y 3118, levofloxacin, and ofloxacin alone or in combination with ethambutol against Mycobacterium avium complex in vitro, in human macrophages, and in beige mice." Antimicrobial Agents and Chemotherapy. URL:[Link]

• [4] "Rapid Eradication of Listeria monocytogenes by Moxifloxacin in a Murine Model of Central Nervous System Listeriosis". PubMed Central (PMC). URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Inconsistent BAY-Y 3118 (hydrochloride) Results

Welcome to the technical support resource for BAY-Y 3118 (hydrochloride). This guide is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered during in vitro experiments with this potent quinolone antibacterial agent. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the scientific reasoning behind them, enabling you to develop robust and reproducible experimental outcomes.

Understanding BAY-Y 3118

BAY-Y 3118 is a chlorofluoroquinolone derivative that exhibits a broad spectrum of antibacterial activity. Its mechanism of action involves the inhibition of essential bacterial enzymes, DNA gyrase and topoisomerase IV, which are critical for DNA replication, repair, and recombination.[1][2][3] This targeted action ultimately leads to bacterial cell death.[] Inconsistencies in experimental results can often be traced back to the physicochemical properties of the compound and the intricacies of the microbiological assays employed. This guide will walk you through common issues in a question-and-answer format.

Frequently Asked Questions & Troubleshooting Guides

Q1: My BAY-Y 3118 (hydrochloride) is not dissolving properly, or a precipitate has formed in my stock solution. What should I do?

This is a common issue, often related to the choice of solvent, concentration, or storage conditions. The hydrochloride salt form of a compound is generally used to enhance aqueous solubility; however, factors like pH and concentration can still impact its dissolution.

Underlying Cause: Quinolones, as a class, can have limited solubility in aqueous solutions, especially at neutral pH. While the hydrochloride salt improves this, high concentrations can still lead to precipitation. The solubility of similar fluoroquinolones is known to be pH-dependent.

Troubleshooting Steps:

• Solvent Selection: For preparing high-concentration stock solutions, dimethyl sulfoxide (DMSO) is a reliable choice. MedChemExpress suggests that the solubility of a related compound is high in DMSO.[5]

• Stock Solution Concentration: It is advisable to prepare a high-concentration stock solution (e.g., 10 mM in 100% DMSO) and then dilute it into your aqueous assay medium. This minimizes the chance of precipitation in your final assay.

• Gentle Warming: If you observe slight precipitation, gentle warming of the solution (e.g., in a 37°C water bath) can aid in redissolving the compound. Avoid aggressive heating, as it may degrade the compound.

• pH of Aqueous Solutions: If you need to dissolve BAY-Y 3118 directly in an aqueous buffer, be mindful of the pH. The solubility of many fluoroquinolones is higher at acidic pH.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to prevent repeated freeze-thaw cycles, which can lead to precipitation and degradation.[5]

Q2: Why are the Minimum Inhibitory Concentration (MIC) values for BAY-Y 3118 inconsistent between experiments or higher than reported in the literature?

Inconsistent MIC values are a frequent challenge in antimicrobial susceptibility testing and can stem from several variables in your experimental setup.[6]

Underlying Cause: The MIC value is a quantitative measure of an antibiotic's potency and is highly sensitive to experimental conditions. Any deviation from a standardized protocol can lead to variability.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent MIC results.

Detailed Checklist:

• Bacterial Inoculum Density: This is a critical parameter.[7]

  • Problem: An inoculum that is too dense can overwhelm the antibiotic, leading to falsely high MIC values. A sparse inoculum can result in artificially low MICs.

  • Solution: Always standardize your bacterial suspension to a 0.5 McFarland turbidity standard before adding it to your assay plate. This ensures a consistent starting number of bacteria.

• Growth Media Composition:

  • Problem: The concentration of divalent cations like magnesium (Mg²⁺) and calcium (Ca²⁺) in the media can affect the activity of quinolones.[8] While some studies show these cations can increase solubility, they can also interfere with the drug's interaction with the bacterial cell wall. The pH of the media is also crucial.[9]

  • Solution: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for your MIC assays, as this is the standard medium with controlled levels of these ions. Always check that the final pH of your prepared media is within the recommended range (typically 7.2-7.4).

• Compound Stability and Handling:

  • Problem: BAY-Y 3118, like other fluoroquinolones, may be susceptible to degradation, especially when exposed to light (photostability) or after multiple freeze-thaw cycles.[10][11]

  • Solution: Prepare fresh working dilutions of BAY-Y 3118 for each experiment from a frozen stock aliquot. Protect your stock solutions and assay plates from direct light.

• Incubation Time and Temperature:

  • Problem: Deviations from the standard incubation time (16-20 hours for most bacteria) and temperature (35 ± 2°C) can affect bacterial growth rates and, consequently, the MIC endpoint.[7]

  • Solution: Ensure your incubator is properly calibrated and that you are reading the MICs within the specified time frame.

Q3: I am observing "trailing" or "skipped wells" in my MIC assay. How should I interpret these results?

Trailing (also known as "phantom growth") is the observation of reduced but still visible bacterial growth over a range of concentrations above the true MIC. Skipped wells refer to a lack of growth at a lower concentration, with growth reappearing at a higher concentration.

Underlying Cause: Trailing can be caused by several factors, including the partial inhibition of bacterial growth, the selection of a small subpopulation of resistant mutants, or the degradation of the compound over the incubation period. Skipped wells are often due to technical errors such as splashing between wells or errors in serial dilutions.

Solutions:

• Reading the MIC: For trailing, the accepted practice is to read the MIC at the lowest concentration that causes a significant reduction in growth (e.g., ~80% inhibition) compared to the positive control well.

• Repeat the Assay: If you observe skipped wells, it is best to repeat the assay, paying close attention to your pipetting technique during the serial dilution process.

• Visual Aids: Reading the plate on a dark, non-reflective surface can help to more clearly distinguish true growth from background noise.

Experimental Protocols

Protocol 1: Preparation of BAY-Y 3118 (hydrochloride) Stock Solution

• Materials: BAY-Y 3118 (hydrochloride) powder, 100% DMSO, sterile microcentrifuge tubes.

• Procedure: a. Aseptically weigh the desired amount of BAY-Y 3118 powder. b. Add the appropriate volume of 100% DMSO to achieve a high-concentration stock (e.g., 10 mg/mL or 10 mM). c. Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary. d. Dispense into small, single-use aliquots in sterile microcentrifuge tubes. e. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Broth Microdilution MIC Assay

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Prepare Bacterial Inoculum: a. From a fresh agar plate (18-24 hours growth), pick several colonies of the test bacterium. b. Suspend the colonies in sterile saline or broth. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard. d. Dilute this standardized suspension into cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the final target inoculum density in the microplate (typically 5 x 10⁵ CFU/mL).

• Prepare Assay Plate: a. In a 96-well microtiter plate, add 50 µL of CAMHB to all wells. b. Add an additional 50 µL of your highest concentration of BAY-Y 3118 (prepared in CAMHB) to the first column of wells. c. Perform 2-fold serial dilutions by transferring 50 µL from column 1 to column 2, mixing, and continuing across the plate. Discard 50 µL from the last dilution well. d. Designate wells for a positive control (broth + bacteria, no drug) and a sterility control (broth only).

• Inoculation and Incubation: a. Add 50 µL of the diluted bacterial inoculum to each well (except the sterility control). b. The final volume in each well should be 100 µL. c. Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results: a. Following incubation, determine the MIC by visually inspecting the plate. b. The MIC is the lowest concentration of BAY-Y 3118 at which there is no visible growth.

Sources

• 1. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. kintekdetection.com [kintekdetection.com]
• 8. imrpress.com [imrpress.com]
• 9. merlionpharma.com [merlionpharma.com]
• 10. Fluoroquinolone antibacterial drugs: Review of physicochemical problems, analysis techniques, and solutions – Asia-Pacific Journal of Science and Technology (APST) [apst.kku.ac.th]
• 11. Stability of fluoroquinolone antibiotics in river water samples and in octadecyl silica solid-phase extraction cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]

BAY-Y 3118 (hydrochloride) degradation and storage conditions

Welcome to the comprehensive technical support guide for BAY-Y 3118 (hydrochloride). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability, proper handling, and effective use of this potent quinolone antibacterial agent in your experiments. Here, we provide in-depth scientific context, step-by-step protocols, and robust troubleshooting advice to help you navigate potential challenges and achieve reliable, reproducible results.

Foundational Knowledge: Understanding BAY-Y 3118 (hydrochloride)

BAY-Y 3118 is a synthetic, broad-spectrum antibacterial agent belonging to the fluoroquinolone class.[1] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and repair, ultimately leading to bacterial cell death.[2][] The compound is supplied as a hydrochloride salt to enhance its stability and aqueous solubility, a common practice for amine-containing active pharmaceutical ingredients (APIs).[4]

Chemical and Physical Properties

A clear understanding of the physicochemical properties of BAY-Y 3118 (hydrochloride) is fundamental to its proper handling and application.

Property	Value	Source
Molecular Formula	C₂₀H₂₁ClFN₃O₃ • HCl	[5]
Molecular Weight	442.31 g/mol	[5]
Appearance	Solid	[6]
Storage (Solid)	Refer to manufacturer's instructions. Generally, store in a cool, dry place.	[7]
Storage (Solution)	-20°C for up to 1 month; -80°C for up to 6 months.	[1]

Degradation and Stability: Protecting Your Compound

The integrity of BAY-Y 3118 is paramount for experimental success. Like other fluoroquinolones, it is susceptible to degradation through several pathways, primarily photodegradation and hydrolysis. The hydrochloride salt form offers improved stability, but careful handling is still crucial.

Key Degradation Pathways

• Photodegradation: Exposure to ultraviolet (UV) light, including direct sunlight, can induce photochemical reactions in the quinolone ring system. This can lead to defluorination, hydroxylation, and cleavage of the piperazine ring, resulting in a loss of antibacterial activity.[8][9] It is imperative to store both the solid compound and solutions in light-protecting containers (e.g., amber vials) and to minimize exposure to light during experimental procedures.

• Hydrolysis: The quinolone structure can be susceptible to hydrolysis, particularly at non-optimal pH values. The stability of fluoroquinolones in aqueous solutions is pH-dependent.[10] While generally stable around neutral pH, prolonged exposure to strongly acidic or alkaline conditions can promote degradation.

• Oxidation: The amine groups in the structure can be susceptible to oxidation. The protonation of the amine in the hydrochloride salt form significantly reduces this risk by making the nitrogen less electron-rich and therefore less prone to oxidation.[4]

Visualizing Potential Degradation

The following diagram illustrates a generalized degradation pathway for a fluoroquinolone like BAY-Y 3118, based on known mechanisms for similar compounds.

Caption: Generalized degradation pathways for BAY-Y 3118.

Protocols for Storage and Handling

Adherence to proper storage and handling protocols is the first line of defense against compound degradation and ensures user safety.

Long-Term and Short-Term Storage

Form	Condition	Duration	Rationale
Solid (Lyophilized Powder)	Store at -20°C or as recommended by the supplier, in a tightly sealed, light-proof container.	As per supplier's expiry date.	Minimizes hydrolysis from atmospheric moisture and protects from light.
Stock Solution (in DMSO)	-20°C in aliquots.	Up to 1 month.	Prevents repeated freeze-thaw cycles which can lead to degradation.
Stock Solution (in DMSO)	-80°C in aliquots.	Up to 6 months.	Lower temperature further slows down potential degradation reactions.
Aqueous Working Solution	Prepare fresh for each experiment.	Use immediately.	Aqueous solutions are more susceptible to hydrolysis and microbial growth.

Reconstitution of Lyophilized Powder

This protocol outlines the steps for reconstituting the solid BAY-Y 3118 (hydrochloride) to prepare a stock solution.

Caption: Workflow for reconstituting lyophilized BAY-Y 3118.

Step-by-Step Protocol:

• Equilibration: Before opening, allow the vial of lyophilized BAY-Y 3118 (hydrochloride) to equilibrate to room temperature for at least 20 minutes. This prevents condensation of atmospheric moisture inside the vial upon opening, which can compromise the stability of the solid compound.

• Solvent Selection: Choose an appropriate solvent. For stock solutions, high-purity, anhydrous DMSO is commonly used. For aqueous working solutions, sterile, nuclease-free water or a suitable buffer can be used, but be mindful of the pH and potential for precipitation (see Troubleshooting section).

• Reconstitution: Under sterile conditions (e.g., in a laminar flow hood), add the calculated volume of solvent to the vial to achieve the desired stock concentration.

• Dissolution: Cap the vial tightly and vortex gently until the powder is completely dissolved. If necessary, sonication in a water bath for a short period can aid dissolution. Visually inspect the solution to ensure there are no particulates.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, light-protecting (amber) microcentrifuge tubes.

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Safety and Handling Precautions

As a potent antibacterial compound, appropriate safety measures must be taken when handling BAY-Y 3118 (hydrochloride).

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling the solid compound or its solutions.[11]

• Engineering Controls: Handle the solid powder in a chemical fume hood or a ventilated balance enclosure to avoid inhalation of airborne particles.[12]

• Disposal: Dispose of all waste materials (used vials, tips, tubes) in accordance with your institution's chemical and biohazardous waste disposal guidelines. Do not discard down the drain.

• Spill Response: In case of a spill, absorb the material with an inert absorbent material and place it in a sealed container for disposal. Clean the spill area thoroughly.

Troubleshooting Guide and FAQs

This section addresses common issues that researchers may encounter during the storage and use of BAY-Y 3118 (hydrochloride).

Q1: My BAY-Y 3118 (hydrochloride) powder won't fully dissolve in my aqueous buffer.

A1: This is a common issue with hydrochloride salts of weakly basic compounds. The hydrochloride salt is more soluble in water and slightly acidic solutions. When added to a neutral or slightly alkaline buffer (e.g., PBS at pH 7.4), the compound can convert to its less soluble free base form, leading to precipitation.

• Solution 1: Prepare a Concentrated Stock in an Organic Solvent. First, dissolve the compound in an organic solvent like DMSO to create a high-concentration stock solution.[13] Then, dilute this stock solution into your aqueous buffer. The small amount of DMSO will generally not affect most experiments, but it's always good practice to have a vehicle control.

• Solution 2: Adjust the pH. If an organic solvent is not suitable for your experiment, you can try to dissolve the compound in a slightly acidic aqueous solution first (e.g., sterile water, which is often slightly acidic due to dissolved CO₂) and then adjust the pH of the final working solution carefully. Be aware that drastically lowering the pH of your buffer can affect your experimental system.

Q2: I observe a decrease in the antibacterial activity of my BAY-Y 3118 solution over time in my cell culture experiments.

A2: This could be due to several factors:

• Degradation: As a fluoroquinolone, BAY-Y 3118 is susceptible to photodegradation. Ensure that your cell culture plates are protected from direct light, especially if your incubator has a light source.

• pH Shift in Culture Media: Cell culture media can become more acidic over time due to cellular metabolism. While some fluoroquinolones show enhanced activity at acidic pH, others may not.[11][14] It's important to maintain a stable pH in your culture.

• Interaction with Media Components: Fluoroquinolones are known to chelate divalent and trivalent metal cations (e.g., Mg²⁺, Ca²⁺, Fe³⁺) present in cell culture media.[15][16] This chelation can reduce the effective concentration of the drug available to interact with the bacteria. If you suspect this is an issue, you may need to perform dose-response experiments to determine the optimal concentration in your specific media.

Q3: I'm seeing unexpected cytotoxicity in my mammalian cell line when using BAY-Y 3118 to treat an intracellular bacterial infection.

A3: While fluoroquinolones are generally more toxic to bacterial cells than mammalian cells, they are not entirely without effect on eukaryotic cells, especially at higher concentrations or with prolonged exposure.

• Mechanism of Toxicity: The proposed mechanism of toxicity in eukaryotic cells involves the inhibition of topoisomerase II and potential mitochondrial dysfunction.[17][18]

• Troubleshooting:

  • Titrate the Concentration: Perform a dose-response curve to determine the maximum non-toxic concentration of BAY-Y 3118 for your specific cell line.

  • Include a Vehicle Control: Always include a control with the same concentration of the solvent (e.g., DMSO) used to dissolve the compound.

  • Limit Exposure Time: If possible, reduce the duration of exposure of your mammalian cells to the compound.

Q4: Can I store my reconstituted aqueous working solution in the refrigerator for a few days?

A4: It is strongly recommended to prepare fresh aqueous working solutions for each experiment. Storing aqueous solutions, even at 4°C, can lead to a gradual loss of potency due to hydrolysis and increases the risk of microbial contamination. For consistent and reliable results, always use freshly prepared solutions.

Conclusion

BAY-Y 3118 (hydrochloride) is a powerful tool for research in infectious diseases. By understanding its chemical nature, adhering to proper storage and handling protocols, and being aware of potential experimental pitfalls, researchers can ensure the integrity of the compound and the validity of their results. This guide provides a foundation for the successful application of BAY-Y 3118 in your research endeavors. For any further questions or concerns, please refer to the manufacturer's product-specific information sheet or contact their technical support.

References

• Varanda, F., et al. (2006). Solubility of Antibiotics in Different Solvents. 1. Hydrochloride Forms of Tetracycline, Moxifloxacin, and Ciprofloxacin. Industrial & Engineering Chemistry Research, 45(18), 6368–6374. [Link]

• Remucal, C. K. (2024). Mechanism of UV photodegradation of fluoroquinolone antibiotic ciprofloxacin in aqueous solutions. PubMed. [Link]

• Malakootian, M., et al. (2022). Photocatalytic Degradation of Ciprofloxacin by UV Light Using N-Doped TiO2 in Suspension and Coated Forms. MDPI. [Link]

• Kumar, A., et al. (2026). Advancement in photocatalytic degradation of ciprofloxacin: mechanisms, materials and environmental remediation. PMC. [Link]

• Varanda, F., et al. (2006). Solubility of Antibiotics in Different Solvents. 1. Hydrochloride Forms of Tetracycline, Moxifloxacin, and Ciprofloxacin. ACS Publications. [Link]

• Global Substance Registration System. BAY-Y-3118. gsrs.ncats.nih.gov. [Link]

• Royal Society of Chemistry. (2021). Chemical stabilities of the synthesized compounds at (a) pH 7.4 and (b) pH 2.0. ResearchGate. [Link]

• Al-Qodah, Z., et al. (2023). Experimental Study on Kinetics and Mechanism of Ciprofloxacin Degradation in Aqueous Phase Using Ag-TiO2/rGO/Halloysite Photocatalyst. MDPI. [Link]

• Giri, R. R., et al. (2019). Ciprofloxacin degradation in photo-Fenton and photo-Catalytic processes: Degradation mechanisms and iron chelation. ResearchGate. [Link]

• Sharma, D., et al. (2019). Chemical Modification of Ciprofloxacin IV Formulation to Combat Solubility and Stability Issues. AIP Publishing. [Link]

• Merritt, J., et al. (2013). Formulating weakly basic HCl salts: relative ability of common excipients to induce disproportionation and the unique deleterious effects of magnesium stearate. PubMed. [Link]

• Crowley, P. J. (2002). Drug–Excipient Interactions. Pharmaceutical Technology. [Link]

• Al-Adham, I. S. I., et al. (2022). Quinolone antibiotics and their applications in metal complexes: An update. Journal of Molecular Structure, 1262, 133033. [Link]

• Varma, M. V. S., et al. (2012). Drug Excipient Interactions. Springer. [Link]

• Merritt, J. M., et al. (2014). Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. ResearchGate. [Link]

• Tulkens, P. M., et al. (2012). Metal Complexes of Quinolone Antibiotics and Their Applications: An Update. PMC. [Link]

• Lemaire, S., et al. (2011). Contrasting Effects of Acidic pH on the Extracellular and Intracellular Activities of the Anti-Gram-Positive Fluoroquinolones Moxifloxacin and Delafloxacin against Staphylococcus aureus. PMC. [Link]

• Aaron Chemicals. (n.d.). BAY-Y 3118. Aaron Chemicals. [Link]

• Redondo-Useros, N., et al. (2025). Effect of pH on antimicrobial activity of delafloxacin against Escherichia coli isogenic strains carrying diverse chromosomal and plasmid-mediated fluoroquinolone resistance mechanisms. PMC. [Link]

• Hooper, D. C., & Jacoby, G. A. (2016). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. PMC. [Link]

• Ross, D. L., & Riley, C. M. (1992). Ionization equilibria of fluoroquinolones in aqueous solutions. ResearchGate. [Link]

• Martínez, J. L., & Baquero, F. (2011). Quinolone Resistance: Much More than Predicted. PMC. [Link]

• Al-Adham, I. S. I., et al. (2022). Quinolone antibiotics and their applications in metal complexes: An update. ResearchGate. [Link]

• The Fluoroquinolone Toxicity Study. (2022). Our Sponsored Research. The Fluoroquinolone Toxicity Study. [Link]

• Freund-Vector Corporation. (2021). Freund-Vector's Approach to Safely Processing Potent Compounds. Freund-Vector Corporation. [Link]

• Merritt, J. M., et al. (2014). Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. ResearchGate. [Link]

• Al-Trawneh, S. A., & Taha, M. O. (2023). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. MDPI. [Link]

• Zhang, H., & Huang, C.-H. (2005). Oxidative Transformation of Fluoroquinolone Antibacterial Agents and Structurally Related Amines by Manganese Oxide. ACS Publications. [Link]

• FPS Pharma. (n.d.). Is it possible to handle potent compounds under sterile conditions? FPS Pharma. [Link]

• Al-Trawneh, S. A., & Taha, M. O. (2025). The most recent updates on the anticancer potential of fluoroquinolones: a mini review. Taylor & Francis Online. [Link]

• Spizek, J., & Rezanka, T. (2016). Chemical structure and pharmacokinetics of novel quinolone agents represented by avarofloxacin, delafloxacin, finafloxacin, zabofloxacin and nemonoxacin. PMC. [Link]

• Wikipedia contributors. (2024). Quinolone antibiotic. Wikipedia. [Link]

• Genie. (n.d.). BAY-Y-3118. Genie. [Link]

• Aldred, K. J., et al. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. PMC. [Link]

• Medina-Bautista, J., et al. (2021). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. PMC. [Link]

• Esco Pharma. (n.d.). It's more than just being Fragile : How to Handle Potent Formulation? Esco Pharma. [Link]

• IPS-Integrated Project Services, LLC. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach. IPS-Integrated Project Services, LLC. [Link]

• Kampranis, S. C., & Maxwell, A. (1998). Fluoroquinolones: Action and Resistance. ResearchGate. [Link]

• Agno Pharmaceuticals. (n.d.). Potent Compound Handling Operations: Exposure To APIs. Agno Pharmaceuticals. [Link]

• Corning. (n.d.). Troubleshooting Guide for Cell Culture Contamination. Corning. [Link]

• EuroProxima. (n.d.). FLUOROQUINOLONES ELISA. Food & Feed Analysis. [Link]

• Hof, H., & Oethinger, M. (1994). Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. PubMed. [Link]

• Promega & Eppendorf. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

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Technical Support Center: A Researcher's Guide to Mitigating Off-Target Effects of BAY-Y 3118 (hydrochloride) in Eukaryotic Cell-Based Assays

Welcome to the technical support center for the use of BAY-Y 3118 (hydrochloride) in cell-based assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common challenges encountered during experimentation. Our goal is to equip you with the scientific rationale and practical methodologies to minimize and identify potential off-target effects, thereby ensuring the validity and reproducibility of your results.

A Note on the Primary Activity of BAY-Y 3118:

It is important to note that BAY-Y 3118 is a quinolone antibacterial agent with established efficacy against a broad spectrum of gram-positive bacteria and anaerobes.[1][2] Its primary mechanism of action involves the inhibition of bacterial DNA synthesis.[3][4] While its use in eukaryotic cell-based assays is not its canonical application, this guide provides a framework for researchers exploring its effects in such systems, with a strong emphasis on distinguishing on-target from off-target phenomena.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing significant cytotoxicity in my cell line after treatment with BAY-Y 3118. How can I determine if this is an on-target or off-target effect and find a suitable therapeutic window?

Answer:

High cytotoxicity can confound experimental results and may be indicative of either a potent on-target effect or non-specific off-target interactions. To dissect this, a systematic approach is necessary.

Underlying Principle: The fundamental principle is to establish a clear concentration-dependent relationship for both the desired biological effect (if any) and cytotoxicity. A large separation between the effective concentration (EC50) for your desired phenotype and the cytotoxic concentration (CC50) indicates a viable therapeutic window.

Troubleshooting Protocol: Dose-Response Cytotoxicity Assay

• Cell Seeding: Plate your cells at a consistent density in a 96-well plate and allow them to adhere and stabilize for 18-24 hours.

• Compound Preparation: Prepare a 2-fold serial dilution of BAY-Y 3118 in your cell culture medium. It is crucial to also include a vehicle control (e.g., DMSO at the highest concentration used for the drug dilutions).

• Cell Treatment: Remove the old medium from your cells and add the medium containing the different concentrations of BAY-Y 3118 and the vehicle control.

• Incubation: Incubate the cells for a duration relevant to your primary experiment (e.g., 24, 48, or 72 hours).

• Viability Assessment: Utilize a suitable cell viability assay, such as one based on the reduction of tetrazolium salts (e.g., MTT, XTT) or resazurin, which measure metabolic activity.[5]

• Data Analysis: Plot the percentage of cell viability against the logarithm of the BAY-Y 3118 concentration. Fit a dose-response curve to this data to determine the CC50 value.

Interpreting the Results:

Compare the CC50 value to the EC50 of your desired biological effect. A large therapeutic window (a high CC50/EC50 ratio) is desirable for minimizing cytotoxicity-related artifacts.[6] If the cytotoxic and effective concentrations are very close, it suggests that the observed phenotype may be a consequence of general cellular toxicity.

Data Summary Table:

Parameter	Description	Recommended Starting Range for Evaluation
EC50	The concentration of BAY-Y 3118 that produces 50% of the maximum possible biological response.	To be determined empirically for your specific assay.
CC50	The concentration of BAY-Y 3118 that causes a 50% reduction in cell viability.	0.1 µM to 100 µM
Therapeutic Window	The ratio of CC50 to EC50.	A larger ratio is more favorable.

Q2: I'm observing a consistent phenotype with BAY-Y 3118, but how can I be confident that this is not due to an off-target effect?

Answer:

This is a critical question in the use of any small molecule inhibitor. A multi-pronged approach is the most robust way to validate that the observed phenotype is linked to the intended molecular target (if one is hypothesized in your eukaryotic system).

Underlying Principle: The core principle of target validation is to demonstrate that the observed biological effect is consistently linked to the modulation of the intended target, independent of the chemical scaffold of the compound used.[7][8]

Validation Strategies:

• Use of a Structurally Related, Inactive Control: If available, a close structural analog of BAY-Y 3118 that is known to be inactive against its primary bacterial target can be a powerful tool. If this inactive analog does not produce the same phenotype in your cells, it strengthens the case that the observed effect is not due to the general chemical structure of the compound.[6]

• Employ Structurally Distinct Inhibitors: If you hypothesize that BAY-Y 3118 is interacting with a specific eukaryotic target, using other known inhibitors of that same target that have a different chemical structure is a crucial validation step.[7][8] If these structurally distinct compounds phenocopy the effects of BAY-Y 3118, it provides strong evidence for on-target activity.

• Genetic Target Validation: The gold standard for target validation is to use genetic tools to modulate the expression of the putative target.

  • siRNA/shRNA Knockdown: Transiently reduce the expression of the target protein. If the phenotype observed with BAY-Y 3118 is diminished or absent in the knockdown cells, this is strong evidence of an on-target effect.

  • CRISPR/Cas9 Knockout: Generate a cell line where the target gene is permanently knocked out. These cells should be resistant to the effects of BAY-Y 3118 if the compound is acting on-target.[9]

Experimental Workflow for Target Validation:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. blog.crownbio.com [blog.crownbio.com]

Reference Data & Comparative Studies

Comparative Efficacy Guide: BAY-Y 3118 (Hydrochloride) vs. Sparfloxacin

As antimicrobial resistance accelerates, the evaluation of advanced fluoroquinolones remains a critical priority in drug development. This guide provides a comprehensive, objective comparison between BAY-Y 3118 (hydrochloride) —an investigational chlorofluoroquinolone—and sparfloxacin , a third-generation fluoroquinolone[1]. By examining their in vitro activity, intracellular penetration kinetics, and in vivo efficacy, this document equips researchers with the mechanistic insights necessary for targeted clinical application and assay design.

Mechanistic Overview and Target Affinity

Both BAY-Y 3118 and sparfloxacin exert their bactericidal effects by inhibiting bacterial DNA synthesis. They achieve this by binding to DNA gyrase (Topoisomerase II) and Topoisomerase IV, stabilizing the enzyme-DNA cleavage complex, and causing lethal double-strand DNA breaks.

However, the structural modifications in BAY-Y 3118 (specifically its chlorofluoroquinolone scaffold) grant it exceptionally high affinity for Topoisomerase IV, making it profoundly more active against Gram-positive cocci and anaerobic bacteria compared to sparfloxacin[2].

Figure 1: Mechanism of action of fluoroquinolones targeting bacterial DNA replication.

Comparative Quantitative Efficacy

Experimental data demonstrates that BAY-Y 3118 consistently outperforms sparfloxacin against Gram-positive organisms, anaerobes, and facultative intracellular pathogens[1][2][3]. Notably, against the Bacteroides fragilis group, BAY-Y 3118 exhibits a Minimum Inhibitory Concentration (MIC₉₀) of 0.5 mg/L, which is 16-fold lower than that of sparfloxacin (8 mg/L)[2].

Table 1: Comparative MIC₉₀ Values (mg/L)

Organism / Group	BAY-Y 3118 (MIC₉₀)	Sparfloxacin (MIC₉₀)	Efficacy Ratio (Fold Difference)
Bacteroides fragilis group	0.5	8.0	16x higher for BAY-Y 3118
Staphylococcus aureus (Cipro-R)	0.5	8.0	16x higher for BAY-Y 3118
Listeria monocytogenes	0.25	>1.0	>4x higher for BAY-Y 3118
Haemophilus influenzae	≤0.015	≤0.015	Equivalent

Data synthesized from comparative in vitro studies[1][2][3][4].

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail how to assess the comparative efficacy and intracellular pharmacokinetics of these compounds.

Protocol A: Broth Microdilution for MIC Determination

Causality: Standardized broth microdilution ensures that the exact concentration required to inhibit bacterial growth is measured without the diffusion variables present in agar-based assays.

• Preparation of Antimicrobial Panels: Dissolve BAY-Y 3118 hydrochloride and sparfloxacin in appropriate solvents (e.g., 0.1 N NaOH for sparfloxacin, sterile water/DMSO for BAY-Y 3118 depending on salt form) to a stock concentration of 1,000 mg/L.

• Serial Dilution: Perform two-fold serial dilutions in cation-adjusted Mueller-Hinton broth (CAMHB) across a 96-well microtiter plate to achieve a final test range of 0.008 to 128 mg/L.

• Inoculum Preparation: Standardize the bacterial suspension (e.g., S. aureus ATCC 29213) to a 0.5 McFarland standard, then dilute 1:100 in CAMHB.

• Inoculation & Incubation: Add 50 µL of the inoculum to each well (final concentration ~5 × 10⁵ CFU/mL). Incubate at 37°C for 18–24 hours.

• Validation & Readout: Include a growth control (no antibiotic) and a sterility control (no bacteria). The MIC is the lowest concentration exhibiting no visible growth.

Protocol B: Intracellular Penetration Assay in Human PMNs

Causality: BAY-Y 3118 is highly effective against intracellular pathogens like L. monocytogenes[4]. Measuring the cellular-to-extracellular (C/E) concentration ratio in Polymorphonuclear Leukocytes (PMNs) validates its capacity to clear phagocytosed bacteria[5].

• PMN Isolation: Isolate human PMNs from heparinized venous blood using dextran sedimentation and Ficoll-Hypaque density gradient centrifugation.

• Incubation: Suspend PMNs (5 × 10⁶ cells/mL) in Hanks' Balanced Salt Solution (HBSS). Add BAY-Y 3118 or sparfloxacin at therapeutic extracellular concentrations (e.g., 2 mg/L).

• Uptake Kinetics: Incubate at 37°C. Remove aliquots at 5, 10, 20, and 30 minutes.

• Separation: Layer the aliquots over silicone oil and centrifuge at 10,000 × g for 2 minutes to rapidly separate the cells from the extracellular fluid.

• Quantification: Lyse the PMN pellet using 0.1% Triton X-100. Quantify the intracellular antibiotic concentration using high-performance liquid chromatography (HPLC) or a validated fluorometric assay[5].

• Validation: BAY-Y 3118 typically achieves a C/E ratio >6.3, confirming rapid and robust intracellular accumulation[5].

Conclusion

While sparfloxacin remains a potent broad-spectrum agent, BAY-Y 3118 (hydrochloride) demonstrates superior in vitro and intracellular efficacy, particularly against Gram-positive cocci, anaerobic bacteria, and facultative intracellular pathogens[2][3][5]. Its enhanced affinity for Topoisomerase IV and its ability to achieve high intracellular concentrations in human PMNs make it a compelling compound for specialized antimicrobial research.

References

• Antimicrobial Agents and Chemotherapy. In vitro activity of Bay y 3118, a new quinolone. Available at:[Link]

• Antimicrobial Agents and Chemotherapy. Comparative in-vitro activities of the new quinolone, Bay y 3118, and ciprofloxacin, sparfloxacin, tosufloxacin, CI-960 and CI-990. Available at:[Link]

• Antimicrobial Agents and Chemotherapy. Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Available at:[Link]

• Antimicrobial Agents and Chemotherapy. Uptake and Subcellular Localization of BAY Y 3118 in Human Polymorphonuclear Leukocytes. Available at:[Link]

• Journal of Chemotherapy. In Vitro Activity of BAY y 3118, and Nine Other Antimicrobial Agents against Anaerobic Bacteria. Available at:[Link]

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• 5. idus.us.es [idus.us.es]

BAY-Y 3118 (Hydrochloride): A Comparative Guide to Activity Against Quinolone-Resistant Strains

Target Audience: Researchers, Microbiologists, and Drug Development Professionals Content Focus: Comparative Efficacy, Experimental Validation, and Mechanistic Insights

Introduction & Mechanistic Rationale

The emergence of high-level fluoroquinolone resistance—primarily driven by mutations in DNA gyrase (gyrA) and topoisomerase IV (parC), alongside efflux pump overexpression—has severely compromised the clinical utility of early-generation quinolones[1]. BAY-Y 3118 (hydrochloride) is a novel chlorofluoroquinolone developed to overcome these resistance mechanisms.

Unlike older agents, BAY-Y 3118 demonstrates exceptional target affinity and favorable accumulation kinetics. It retains potent activity against strains harboring gyrA mutations and those exhibiting decreased outer membrane porin expression[1]. Its broad-spectrum efficacy is particularly pronounced against gram-positive cocci, anaerobes, and specifically, isolates that are highly resistant to ciprofloxacin and ofloxacin[2][3].

Comparative Efficacy Data

To objectively evaluate BAY-Y 3118, its Minimum Inhibitory Concentration (MIC) values must be compared against established clinical standards. The data below synthesizes findings from large-scale in vitro susceptibility studies[2][4][5].

Table 1: Comparative MIC₉₀ Values (mg/L) Against Key Pathogens

Organism / Strain Profile	BAY-Y 3118	Ciprofloxacin	Ofloxacin	Sparfloxacin
Staphylococcus aureus (Cipro-Resistant)	0.5	128	>64	8
Bacteroides fragilis group	0.5	128	64	8
Clostridium difficile	0.25	>16	>16	2
Haemophilus influenzae	≤0.015	≤0.015	0.03	≤0.015
Enterobacteriaceae (Cipro-Susceptible)	0.25	0.03	0.25	0.12

Key Insights:

• Anaerobic Superiority: BAY-Y 3118 is over 100-fold more active than ciprofloxacin against the B. fragilis group[4].

• Resistance Breaking: Against ciprofloxacin-resistant S. aureus, BAY-Y 3118 maintains an MIC₉₀ of 0.5 mg/L, which is 16-fold lower than sparfloxacin and 128-fold lower than ciprofloxacin[5].

Experimental Workflows & Protocols

To ensure reproducibility and scientific integrity, the determination of BAY-Y 3118 activity must follow standardized Clinical and Laboratory Standards Institute (CLSI) guidelines. Below is the self-validating protocol for determining MICs via agar dilution for anaerobic bacteria[3][4].

Protocol: Agar Dilution Method for Anaerobic Susceptibility

Rationale: Agar dilution is preferred for anaerobes (e.g., B. fragilis, C. difficile) as it supports the growth of fastidious organisms better than broth microdilution and allows for the simultaneous testing of multiple strains on a single plate.

Materials:

• Brucella agar supplemented with 5% defibrinated sheep blood, hemin (5 µg/mL), and vitamin K1 (1 µg/mL).

• Antimicrobial powders: BAY-Y 3118 (hydrochloride), Ciprofloxacin, Sparfloxacin.

• Inoculum: 24-48 hour anaerobic cultures.

Step-by-Step Procedure:

• Preparation of Antimicrobial Plates: Prepare serial two-fold dilutions of BAY-Y 3118 ranging from 0.004 to 128 mg/L. Incorporate these into the molten supplemented Brucella agar (at 50°C) and pour into Petri dishes.

• Inoculum Standardization: Suspend colonies from a fresh agar plate into Brucella broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approx. 1×108 CFU/mL).

• Inoculation: Using a Steers replicator, deliver 1 to 2 µL of each suspension (yielding 104 to 105 CFU per spot) onto the surface of the agar plates.

• Incubation: Incubate plates in an anaerobic chamber (85% N₂, 10% H₂, 5% CO₂) at 37°C for 48 hours.

• Validation & Reading: Include control plates (drug-free agar) at the beginning and end of the series to confirm viability. The MIC is read as the lowest concentration of BAY-Y 3118 that results in a significant decrease in viability (>99% reduction, or no visible growth).

Visualizing the Resistance-Breaking Mechanism

The following diagram illustrates the workflow for evaluating BAY-Y 3118 against quinolone-resistant strains, highlighting the cellular accumulation and target inhibition pathways.

Caption: Workflow and mechanistic pathway of BAY-Y 3118 overcoming classical fluoroquinolone resistance.

References

• Fass, R. J. (1993). In vitro activity of Bay y 3118, a new quinolone. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Jansen, A., et al. (1993). In vitro activity of the new quinolone BAY y 3118 against anaerobic bacteria. European Journal of Clinical Microbiology & Infectious Diseases. Available at: [Link]

• García-Rodríguez, J. A., et al. (1995). In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria. Journal of Antimicrobial Chemotherapy. Available at:[Link]

• Bauernfeind, A. (1993). Comparative in-vitro activities of the new quinolone, Bay y 3118, and ciprofloxacin, sparfloxacin, tosufloxacin, CI-960 and CI-990. Journal of Antimicrobial Chemotherapy. Available at:[Link]

• Piddock, L. J., et al. (1993). Activity of Bay y3118 against quinolone-susceptible and -resistant gram-negative and gram-positive bacteria. Antimicrobial Agents and Chemotherapy. Available at:[Link]

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• 4. In vitro activity of BAY y 3118, and nine other antimicrobial agents against anaerobic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Comparative Analysis of Novel Fluoroquinolone Activities: Mechanistic Insights and In Vitro Profiling

As the global landscape of antimicrobial resistance (AMR) intensifies, the development of "millennial" (fourth and fifth-generation) fluoroquinolones has become a critical focal point for drug development professionals. Agents such as delafloxacin, lascufloxacin, and finafloxacin represent a paradigm shift in quinolone design[1]. By engineering novel structural moieties, these compounds overcome the traditional resistance mechanisms—specifically mutations in the Quinolone-Resistance Determining Regions (QRDRs)—that have severely compromised legacy drugs like levofloxacin and ciprofloxacin[2].

This guide provides a comprehensive, objective comparison of these novel fluoroquinolones, detailing their mechanistic innovations, comparative in vitro efficacies, and the rigorous, self-validating experimental protocols required to evaluate them.

Mechanistic Innovations & Structure-Activity Relationships (SAR)

The clinical failure of older fluoroquinolones is primarily driven by stepwise mutations in the bacterial target enzymes: DNA gyrase (encoded by gyrA/gyrB) and topoisomerase IV (encoded by parC/parE)[3]. Novel fluoroquinolones bypass these defenses through two primary mechanistic innovations:

A. Balanced Dual-Targeting

Legacy fluoroquinolones typically exhibit a strong bias toward one enzyme depending on the pathogen (e.g., topoisomerase IV in Gram-positive bacteria and DNA gyrase in Gram-negative bacteria). This single-target bias creates a large "mutant selection window," where a single point mutation (e.g., Ser79Phe in ParC) confers significant resistance[2][3].

In contrast, novel agents like delafloxacin and lascufloxacin are engineered for balanced dual-targeting. They exhibit nearly equal, high-affinity binding to both DNA gyrase and topoisomerase IV[4][5]. Because the drug effectively inhibits both enzymes simultaneously, the bacteria must acquire simultaneous mutations in both gyrA and parC to survive—an evolutionary event that occurs at an exceptionally low frequency (<10⁻⁹)[2][5].

B. Physicochemical Adaptation to the Infection Microenvironment

Bacterial infection sites (e.g., abscesses, phagolysosomes, and biofilms) are notoriously acidic, which drastically reduces the cellular penetration and efficacy of standard zwitterionic fluoroquinolones[6].

• Delafloxacin features a unique anionic chemical structure lacking a basic protonable group. In acidic environments (pH 5.5), the molecule becomes neutrally charged, which exponentially increases its lipophilicity and intracellular accumulation[1][4].

• Finafloxacin utilizes a zwitterionic structure specifically optimized to express enhanced bactericidal activity at pH 6.0, making it highly effective for complicated localized infections[7].

Caption: Dual-targeting mechanism of novel fluoroquinolones preventing rapid resistance.

Comparative In Vitro Antimicrobial Activity

To objectively evaluate these agents, we must look at their Minimum Inhibitory Concentration (MIC) values across key resistant phenotypes. The table below synthesizes the MIC₉₀ data for these novel agents compared to levofloxacin, the standard third-generation baseline.

Antibacterial Agent	Target Profile	MRSA MIC₉₀ (µg/mL)	S. pneumoniae MIC₉₀ (µg/mL)	P. aeruginosa MIC₉₀ (µg/mL)	Key Differentiator
Delafloxacin	Dual (Gyrase & Topo IV)	0.25	≤ 0.015	4.0	Enhanced activity at acidic pH (anionic nature)[4][8]
Lascufloxacin	Dual (Gyrase & Topo IV)	2.0	0.12	> 4.0	Retains high potency against ParC first-step mutants[2][9]
Finafloxacin	Dual (Gyrase & Topo IV)	1.0 - 2.0	0.25	2.0 (at pH 6.0)	Zwitterionic; optimized for acidic infection sites[1][7]
Levofloxacin (Control)	Topo IV biased (Gram+)	> 4.0	1.0 - 2.0	> 8.0	High global resistance rates due to single-target bias[2][8]

Data Synthesis: Lascufloxacin demonstrates remarkable resilience against respiratory pathogens, maintaining an MIC₉₀ of 0.12 µg/mL against S. pneumoniae isolates that already harbor first-step QRDR mutations[2][10]. Meanwhile, delafloxacin exhibits best-in-class activity against Methicillin-Resistant Staphylococcus aureus (MRSA), achieving an MIC₉₀ of 0.25 µg/mL, a stark contrast to levofloxacin's clinical failure (>4.0 µg/mL) against the same isolates[8].

Standardized Experimental Protocols for Activity Assessment

When evaluating novel fluoroquinolones, researchers must employ rigorously standardized methodologies. The gold standard is the Broth Microdilution (BMD) assay, harmonized by the Clinical and Laboratory Standards Institute (CLSI M07) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST / ISO 20776-1)[11][12].

The following protocol is designed as a self-validating system : it incorporates internal controls that immediately flag methodological errors, ensuring absolute trustworthiness in the generated data.

Protocol: Broth Microdilution (BMD) Assay

Step 1: Media Preparation & Environmental Control

• Action: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). For fastidious organisms like S. pneumoniae, supplement with 5% lysed horse blood and β-NAD (MH-F broth)[11].

• Causality: Fluoroquinolones readily chelate divalent cations (Ca²⁺ and Mg²⁺). If the media is not strictly cation-adjusted, the drug will bind to free ions rather than the bacterial target, and the outer membrane permeability of organisms like P. aeruginosa will artificially shift, leading to falsely elevated MICs[12].

• pH Adjustment (For Delafloxacin/Finafloxacin): Prepare a parallel set of CAMHB buffered to pH 5.5 using MES buffer. This is critical to accurately profile the compound's behavior in acidic infection microenvironments[1].

Step 2: Inoculum Standardization

• Action: Suspend isolated colonies in sterile saline to achieve a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final well concentration of 5 × 10⁵ CFU/mL.

• Causality: Utilizing exactly 5 × 10⁵ CFU/mL prevents the "inoculum effect." An artificially high bacterial density can deplete the active drug or increase the baseline concentration of target enzymes, leading to false resistance readouts.

Step 3: Microtiter Plate Inoculation & Incubation

• Action: Dispense 50 µL of the standardized inoculum into 96-well plates containing 50 µL of serial two-fold drug dilutions. Incubate at 35°C in ambient air (or 5% CO₂ for fastidious strains) for 16–20 hours[11].

Step 4: MIC Determination & Self-Validation (Quality Control)

• Action: The MIC is read as the lowest concentration of the drug that completely inhibits visible growth.

• Self-Validation: Every plate must include a parallel test using a Quality Control (QC) reference strain (e.g., S. aureus ATCC 29213 or P. aeruginosa ATCC 27853). If the MIC of the QC strain falls outside the strict CLSI/EUCAST acceptable range, the entire plate's data is invalidated. This ensures that media batch variations or operator errors do not corrupt the comparative analysis[11].

Caption: Self-validating broth microdilution workflow for fluoroquinolone MIC testing.

Resistance Selection Frequency Assay

To prove the efficacy of dual-targeting mechanisms, researchers must quantify the drug's ability to suppress resistance.

Methodology:

• Preparation: Grow the target isolate (e.g., a first-step ParC mutant of S. pneumoniae) to the late logarithmic phase (approx. 10⁹ CFU/mL).

• Exposure: Plate 100 µL aliquots of the dense culture onto Mueller-Hinton agar plates containing the novel fluoroquinolone at concentrations of 2×, 4×, and 8× the established MIC.

• Incubation & Calculation: Incubate for 48 hours at 35°C. The mutation frequency is calculated as the number of resistant colonies that grow divided by the total number of bacteria inoculated[10].

• Causality: Because novel agents like delafloxacin and lascufloxacin require simultaneous mutations in both gyrA and parC to allow bacterial survival, this assay typically yields a selection frequency of <10⁻⁹, verifying their robust barrier to resistance[2][5].

References

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Comparative Efficacy and Mechanistic Profiling of BAY-Y 3118 (Hydrochloride) Against Clinical Isolates

As drug development professionals continuously refine the fluoroquinolone class to overcome emerging bacterial resistance, analyzing historical investigational compounds provides critical structural and mechanistic insights. BAY-Y 3118 (hydrochloride) is a highly potent investigational chlorofluoroquinolone characterized by a chlorine atom at the C-8 position of the quinolone core.

While its clinical development was ultimately superseded by C-8 methoxy derivatives (such as moxifloxacin) due to resistance propensity, BAY-Y 3118 remains a benchmark for raw in vitro efficacy. This guide objectively evaluates its performance against recalcitrant clinical isolates, compares it to legacy alternatives, and details the self-validating experimental protocols used to profile such compounds.

Structural Rationale: The C-8 Chlorine Advantage

The evolution from older fluoroquinolones (e.g., ciprofloxacin) to BAY-Y 3118 was driven by the need to expand the antimicrobial spectrum beyond Gram-negative aerobes. The addition of a halogen (chlorine) at the C-8 position significantly increases the molecule's lipophilicity and alters its target affinity.

Mechanistically, while ciprofloxacin primarily targets DNA gyrase (GyrA/GyrB) in Gram-negative bacteria, the C-8 chlorine substitution in BAY-Y 3118 enhances its dual-targeting capability, allowing it to potently inhibit topoisomerase IV (ParC/ParE) in Gram-positive cocci and obligate anaerobes[1]. This structural modification effectively bypasses first-step mutations that render legacy fluoroquinolones ineffective.

Comparative In Vitro Efficacy

The primary advantage of BAY-Y 3118 lies in its exceptional activity against organisms traditionally recalcitrant to older fluoroquinolones, specifically the Bacteroides fragilis group and ciprofloxacin-resistant Staphylococcus aureus[1][2].

Against Neisseria gonorrhoeae isolates exhibiting diminished susceptibility to ciprofloxacin, BAY-Y 3118 demonstrates robust efficacy, maintaining an MIC₉₀ of 0.016 µg/mL[3]. Furthermore, its anaerobic activity is unparalleled among its generation, inhibiting B. fragilis at concentrations >100-fold lower than ciprofloxacin[2][4].

Table 1: Comparative MIC₉₀ Values (µg/mL) for BAY-Y 3118 vs. Legacy Alternatives

Organism	BAY-Y 3118 MIC₉₀	Ciprofloxacin MIC₉₀	Sparfloxacin MIC₉₀
Bacteroides fragilis group	0.5	128.0	8.0
Staphylococcus aureus (Cipro-Susceptible)	0.03	1.0	0.06
Staphylococcus aureus (Cipro-Resistant)	0.5	64.0	8.0
Enterobacteriaceae	0.25	0.5	4.0
Pseudomonas aeruginosa	8.0	8.0	16.0
Neisseria gonorrhoeae (Diminished Susceptibility)	0.016	0.125	N/A

Data synthesized from comparative in vitro susceptibility trials[1][2][3][4].

The Resistance Paradigm: Mechanistic Trade-offs

Despite its superior bactericidal activity, the clinical trajectory of BAY-Y 3118 was halted by its resistance profile. Comparative studies between BAY-Y 3118 (C-8 chlorine) and its structural successor moxifloxacin (C-8 methoxy) revealed a critical mechanistic divergence[5].

The C-8 methoxy group sterically hinders the selection of resistant mutants, whereas the C-8 chlorine moiety does not provide the same genetic barrier. In S. aureus models, the spontaneous mutation frequency for BAY-Y 3118 was observed at 4 × 10⁻⁷, resulting in rapid, high-level multistep resistance (>16-fold MIC rise). In contrast, moxifloxacin maintained a highly restrictive mutation frequency of 6 × 10⁻¹¹[5].

Comparative resistance development pathways for C-8 substituted fluoroquinolones.

Self-Validating Experimental Protocols

To ensure reproducibility in evaluating investigational fluoroquinolones, the following protocols outline the self-validating systems used to generate the comparative data discussed above.

Protocol 1: Anaerobic Broth Microdilution (CLSI Standardized)

Objective: Quantify the MIC of BAY-Y 3118 against obligate anaerobes (e.g., B. fragilis).

• Step 1: Media Optimization & Pre-reduction

  • Action: Prepare Brucella broth supplemented with 5 µg/mL hemin, 1 µg/mL vitamin K₁, and 5% laked sheep blood. Pre-reduce the media in an anaerobic chamber for 24 hours prior to use.

  • Causality: Hemin and vitamin K₁ are obligate co-factors for the electron transport chain in Bacteroides species. Pre-reduction strips dissolved oxygen, preventing oxidative stress that would artificially lower bacterial viability. This ensures the MIC reflects true drug efficacy rather than environmental toxicity.

• Step 2: Inoculum Standardization

  • Action: Suspend colonies from a 48-hour anaerobic agar plate into pre-reduced broth to achieve a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL).

  • Causality: Precise standardization prevents the "inoculum effect"—a phenomenon where artificially high bacterial densities overwhelm the drug, leading to falsely elevated MIC readings.

• Step 3: Drug Gradient Dispensing & Incubation

  • Action: Dispense 100 µL of BAY-Y 3118 in serial two-fold dilutions (0.008 to 16 µg/mL) into a 96-well microtiter plate. Inoculate with 5 µL of the standardized suspension. Incubate at 37°C in an anaerobic environment (85% N₂, 10% H₂, 5% CO₂) for 48 hours.

  • Causality: Two-fold dilutions provide a standardized logarithmic scale to capture the steep dose-response curve characteristic of DNA gyrase inhibition. The specific gas mixture maintains the precise redox potential required for robust anaerobic growth kinetics.

Protocol 2: Multistep Resistance Selection Assay

Objective: Evaluate the propensity for spontaneous resistance development against BAY-Y 3118 compared to structural analogs.

• Step 1: Baseline MIC Establishment

  • Action: Determine the baseline MIC of BAY-Y 3118 for wild-type S. aureus using standard CLSI aerobic broth microdilution.

  • Causality: Establishing an accurate baseline is critical; all subsequent fold-changes in resistance are mathematically anchored to this initial value, validating the integrity of the assay.

• Step 2: Serial Sub-MIC Passaging

  • Action: Inoculate 10⁵ CFU/mL into broths containing sub-inhibitory concentrations (0.5× MIC) of BAY-Y 3118. Incubate for 24 hours at 37°C. Daily, passage 10 µL from the highest drug concentration showing visible turbidity into a fresh gradient of the drug. Repeat for 8–14 passages.

  • Causality: Continuous exposure to sub-lethal concentrations mimics prolonged clinical under-dosing. This exerts selective pressure, enriching for first-step target mutations (e.g., grlA or gyrA) without eradicating the population, allowing researchers to observe cumulative resistance mechanisms.

• Step 3: Mutation Frequency Quantification

  • Action: Plate high-density cultures (10⁹ CFU/mL) onto agar containing 2×, 4×, and 8× the baseline MIC. Incubate for 48 hours and count surviving colonies.

  • Causality: Plating at extreme density is statistically necessary to capture rare spontaneous mutational events (e.g., 4 × 10⁻⁷), providing a quantifiable metric to compare the genetic barrier to resistance between different structural analogs.

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